5-(4-Bromophenyl)pyridine-3-carbaldehyde

• CAS: 887973-73-1

Core Science & Biosynthesis

Technical Guide: 5-Aryl-3-Pyridinecarboxaldehyde Derivatives in Medicinal Chemistry

This guide details the medicinal chemistry, synthetic utility, and therapeutic applications of 5-aryl-3-pyridinecarboxaldehyde (5-aryl-nicotinaldehyde) derivatives. It is designed for medicinal chemists and drug discovery scientists focusing on privileged scaffold elaboration.

Executive Summary

The 5-aryl-3-pyridinecarboxaldehyde scaffold represents a "divergent intermediate" of high strategic value in drug discovery. It serves as a precursor to 3,5-disubstituted pyridines , a privileged motif found in kinase inhibitors (PIM-1, JNK3), GPCR ligands (mGluR5 NAMs), and thromboxane synthase inhibitors.

Unlike the 2,6-substitution pattern, the 3,5-substitution allows for vectors that exit the pyridine ring at angles ideal for spanning deep hydrophobic pockets while maintaining water solubility via the pyridine nitrogen. This guide focuses on the chemical stability , synthetic protocols , and SAR (Structure-Activity Relationship) logic of this scaffold.

Part 1: Structural Biology & SAR Logic

The "Privileged" 3,5-Vector

The 3,5-disubstituted pyridine core offers distinct advantages over other isomers:

• Electronic Modulation: The pyridine nitrogen at position 1 withdraws electron density, making the C-2, C-4, and C-6 positions electrophilic, but leaving C-3 and C-5 relatively electron-neutral. This allows the aryl group at C-5 to participate in

  - stacking without excessive deactivation from the heterocycle.

• Metabolic Stability: In mGluR5 negative allosteric modulators (NAMs), 5-aryl-pyridines were developed as "scaffold hops" to replace metabolically labile arylethynyl groups (as seen in MPEP/MTEP), significantly reducing hepatotoxicity risks while maintaining potency.

• Aldehyde "Warhead" Versatility: The C-3 aldehyde is not the final drug pharmacophore but a reactive handle for reductive amination (creating amine linkers), condensation (forming fused heterocycles like imidazo[4,5-b]pyridines), or oxidation (to nicotinic acid derivatives).

SAR Visualization

The following diagram illustrates the functional logic of the scaffold.

Figure 1: SAR Logic of the 5-aryl-3-pyridinecarboxaldehyde scaffold showing functional zones and downstream applications.

Part 2: Synthetic Architectures & Protocols

The synthesis typically proceeds via a Suzuki-Miyaura coupling on a halogenated precursor, followed by functionalization of the aldehyde.

Key Precursors

• 5-Bromo-3-pyridinecarboxaldehyde (CAS: 113118-81-3): The most direct starting material. Caution: The aldehyde is susceptible to oxidation; store under inert atmosphere.

• 5-Bromo-3-pyridinemethanol: A more stable alternative. The alcohol can be oxidized to the aldehyde after the Suzuki coupling using MnO

  or Swern conditions.

Protocol A: Regioselective Suzuki Coupling (Free Aldehyde)

Conducting Suzuki coupling on a free aldehyde requires mild bases to prevent Cannizzaro disproportionation or aldol condensation.

Reagents:

• Substrate: 5-Bromo-3-pyridinecarboxaldehyde (1.0 eq)

• Boronic Acid: Arylboronic acid (1.1–1.2 eq)

• Catalyst: Pd(dppf)Cl

  ·CH Cl (3–5 mol%) - Preferred for pyridines over Pd(PPh ) due to stability.

• Base: K

  CO (2.0 eq) or K PO .

• Solvent: 1,4-Dioxane/Water (4:1).

Step-by-Step Methodology:

• Degassing: Charge a reaction vial with the bromide, boronic acid, and base. Evacuate and backfill with Argon (

  ).

• Solvation: Add degassed Dioxane/Water mixture.

• Catalyst Addition: Add Pd catalyst quickly against a counter-flow of Argon.

• Reaction: Heat to 80–90°C for 4–12 hours. Monitor via LC-MS (Aldehyde peak may hydrate; look for M+H of product).

• Workup: Dilute with EtOAc, wash with brine. Critical: Avoid strong acidic washes which may protonate the pyridine and trap it in the aqueous phase.

• Purification: Flash chromatography (Hexane/EtOAc). The product is often a solid.

Protocol B: Reductive Amination (Library Generation)

This is the primary route for generating diversity at the C-3 position.

Reagents:

• Amine: Primary or Secondary amine (1.0–1.2 eq).

• Reductant: NaBH(OAc)

  (Sodium triacetoxyborohydride) (1.5 eq). Superior to NaBH CN due to lower toxicity and better selectivity for imines over aldehydes.

• Acid Catalyst: Acetic Acid (1–2 eq) - Essential to activate the imine formation.

• Solvent: DCE (1,2-Dichloroethane) or DCM.

Step-by-Step Methodology:

• Imine Formation: Mix 5-aryl-3-pyridinecarboxaldehyde and amine in DCE at room temperature. Add Acetic Acid.[1] Stir for 30–60 minutes to allow imine/iminium formation.

• Reduction: Add NaBH(OAc)

  in one portion.

• Quench: Stir overnight. Quench with saturated NaHCO

  (basic workup is crucial to deprotonate the amine product).

• Isolation: Extract with DCM. The crude is often pure enough for biological screening or requires simple filtration through a silica plug.

Part 3: Medicinal Chemistry Applications[2][3][4][5]

Case Study: mGluR5 Negative Allosteric Modulators (NAMs)

• Target: Metabotropic Glutamate Receptor 5 (CNS disorders, anxiety, Fragile X).

• Evolution: Early inhibitors like MPEP contained a 2-methyl-6-(phenylethynyl)pyridine core. The alkyne moiety was metabolically labile and associated with mechanism-based inhibition of CYP450s.

• Solution: "Scaffold hopping" replaced the alkyne with a 5-aryl or 5-heteroaryl ring directly attached to the pyridine.

• Outcome: Compounds like VU0360172 and VU0285683 utilized 3,5-disubstituted pyridine/pyrimidine cores.[2] The 5-aryl group occupies the same hydrophobic pocket as the original alkyne but with improved metabolic stability (lower clearance).

Case Study: PIM Kinase Inhibitors

• Target: PIM-1/2/3 Kinases (Overexpressed in hematological malignancies).

• Chemistry: The aldehyde at C-3 is often converted into a thiazolidinone or imidazopyridine core.

• Mechanism: The pyridine nitrogen often acts as a hinge binder (H-bond acceptor), while the 5-aryl group projects into the hydrophobic Region II of the kinase pocket.

• Example: 3,5-disubstituted organometallic ruthenium complexes derived from this scaffold have also shown potent cytotoxicity against MCF-7 (breast cancer) and HepG2 (liver cancer) lines, often outperforming cisplatin.

Comparative Activity Data

Table 1: Representative biological activity of 5-aryl-3-pyridine derivatives.

Compound Class	C-3 Substituent	C-5 Substituent	Target	Activity (IC /K )	Ref
mGluR5 NAM	Amide/Urea	Phenyl/Heteroaryl	mGluR5	10–100 nM	[1, 2]
PIM Inhibitor	Imidazopyridine	2,6-Cl-Phenyl	PIM-1	< 50 nM	[3]
Cytotoxic Agent	-CH OH	Phenyl	HepG2	0.18 µM	[4]
Tx Synthase Inhibitor	-CH -Benzothiazole	(Unsub/Methyl)	TxA2 Synthase	13 nM	[5]

Part 4: Experimental Workflow Visualization

The following diagram outlines the divergent synthesis workflow from the commercial bromide to final bioactive libraries.

Figure 2: Divergent synthetic workflow for generating libraries from 5-bromo-3-pyridinecarboxaldehyde.

References

• Discovery of 7-(Pyridin-3-yl)thieno[3,2-b]pyridine-5-carboxamides as Negative Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5. Source: ACS Chemical Neuroscience (2026).[3] URL:[Link]

• Discovery of Novel Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 Reveals Chemical and Functional Diversity. Source: Molecular Pharmacology (2010).[4] URL:[Link]

• Design, Synthesis and Structure Activity Relationship of Potent pan-PIM Kinase Inhibitors Derived From the Pyridyl Carboxamide Scaffold. Source: Bioorganic & Medicinal Chemistry Letters (2014). URL:[Link]

• Synthesis of novel pyridine and pyrazolyl pyridine conjugates with potent cytotoxicity against HepG2 cancer cells. Source: RSC Advances (2024). URL:[Link]

• E3040 sulphate, a novel thromboxane synthase inhibitor, blocks the Cl- secretion induced by platelet-activating factor. Source: British Journal of Pharmacology (2001). URL:[Link]

• Highly Efficient Suzuki-Miyaura Coupling of Heterocyclic Substrates Through Rational Reaction Design. Source: Chemistry - A European Journal (2008). URL:[Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Discovery of Novel Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 Reveals Chemical and Functional Diversity and In Vivo Activity in Rat Behavioral Models of Anxiolytic and Antipsychotic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of 7-(Pyridin-3-yl)thieno[3,2- b]pyridine-5-carboxamides as Negative Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of N-Aryl Piperazines as Selective mGluR5 Potentiators with Improved In Vivo Utility - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Suzuki-Miyaura Cross-Coupling of 5-Bromo-3-Pyridinecarboxaldehyde

[1]

Executive Summary

5-bromo-3-pyridinecarboxaldehyde (CAS: 113118-81-3) is a high-value scaffold in medicinal chemistry, particularly for kinase inhibitors and GPCR ligands.[1] Its dual functionality—an electrophilic aldehyde for reductive aminations/condensations and a aryl bromide for cross-coupling—makes it a versatile "linchpin" intermediate.[1]

However, this substrate presents specific challenges in Suzuki-Miyaura coupling:

• Catalyst Deactivation: The pyridine nitrogen can coordinate to Palladium (Pd), displacing labile ligands and arresting the catalytic cycle (the "poisoning" effect).

• Aldehyde Instability: The C3-aldehyde is susceptible to oxidation (to carboxylic acid) or Cannizzaro disproportionation under the strongly basic conditions typical of Suzuki couplings.[1]

• Electronic Deactivation: While the aldehyde renders the ring electron-deficient (aiding oxidative addition), it also increases the susceptibility of the ring to side reactions with nucleophilic bases.[1]

This guide provides two field-proven protocols: a Standard "Workhorse" Method for robust coupling partners, and a High-Performance Method for sterically hindered or unstable boronic acids.[1]

Substrate Analysis & Mechanistic Considerations

Electronic Environment

The 5-bromo-3-pyridinecarboxaldehyde substrate features a bromine atom meta to the pyridine nitrogen.[1] Unlike 2- or 4-halopyridines, which activate oxidative addition via strong inductive and mesomeric withdrawal, the 3-position relies heavily on the auxiliary electron-withdrawing nature of the aldehyde group.[1]

The "Pyridine Problem"

In standard catalytic cycles, the pyridine nitrogen (

lone pair) acts as a competitive ligand. If the phosphine ligand on the Pd center is labile (e.g., PPh ), the pyridine substrate will displace it, forming a stable, inactive [Pd(Ar)(Pyridine)X] complex.

Solution: Use bidentate ligands (e.g., dppf) or bulky biaryl phosphines (e.g., XPhos, SPhos) that sterically preclude pyridine coordination while facilitating reductive elimination.

Experimental Protocols

Method A: The "Workhorse" Protocol (Standard)

Recommended for: Aryl boronic acids, robust heteroaryl boronic acids.

This method utilizes Pd(dppf)Cl₂ , a ferrocene-based catalyst.[1][2] The large bite angle of the dppf ligand stabilizes the Pd center against pyridine coordination, while the dichloromethane adduct improves shelf-stability and weighing accuracy.[1]

Reagents:

• Substrate: 5-bromo-3-pyridinecarboxaldehyde (1.0 equiv)[1]

• Coupling Partner: Aryl boronic acid (1.2 – 1.5 equiv)[1]

• Catalyst: Pd(dppf)Cl₂[1][2]·CH₂Cl₂ (3 – 5 mol%)

• Base: Na₂CO₃ (2.0 M aqueous solution, 3.0 equiv)

• Solvent: 1,4-Dioxane (degassed)[1]

Step-by-Step Procedure:

• Setup: Flame-dry a 2-neck round-bottom flask (RBF) or a microwave vial. Allow to cool under a stream of Argon/Nitrogen.[1]

• Solvent Prep: Sparge 1,4-Dioxane with inert gas for 15 minutes. Critical: Oxygen promotes homocoupling and aldehyde oxidation.[1]

• Charging: Add the pyridine substrate (1.0 eq), boronic acid (1.2 eq), and Pd(dppf)Cl₂ (0.05 eq) to the vessel.

• Solvation: Add the degassed Dioxane (concentration ~0.1 M relative to substrate).[1] Stir gently to dissolve.

• Activation: Add the 2.0 M Na₂CO₃ solution via syringe. The mixture will turn biphasic.[1]

• Reaction: Heat to 80–90 °C for 4–12 hours.

  • Note: Monitor via TLC/LCMS.[1] The aldehyde spot is often UV-active and distinct.[1]

• Workup (Crucial for Aldehydes):

  • Cool to Room Temperature (RT).

  • Dilute with Ethyl Acetate (EtOAc).[1][3][4]

  • Wash with saturated NH₄Cl (mildly acidic/neutral) rather than water to prevent emulsion and suppress Cannizzaro side reactions.[1]

  • Dry organic layer over MgSO₄, filter, and concentrate.

Method B: High-Performance Protocol (Advanced)

Recommended for: Sterically hindered partners, unstable 2-heteroaryl boronic acids, or rapid synthesis.[1]

This method uses XPhos Pd G3/G4 , a precatalyst that rapidly generates the active monoligated Pd(0) species. The phosphate base is milder than hydroxide but sufficiently basic for transmetallation.[1]

Reagents:

• Catalyst: XPhos Pd G3 (1 – 3 mol%)[1]

• Base: K₃PO₄ (0.5 M aqueous or finely ground solid, 2.0 equiv)

• Solvent: THF/Water (10:1) or Toluene/Water (10:1)[1][5]

Protocol Differences:

• Temperature: Can often be run at 40–60 °C due to higher catalyst activity, preserving the aldehyde.

• Speed: Reaction times are typically shorter (1–4 hours).[1]

Data Summary & Comparison

Parameter	Method A (Standard)	Method B (High-Performance)
Catalyst	Pd(dppf)Cl₂[1]·CH₂Cl₂	XPhos Pd G3
Ligand Class	Bidentate Phosphine	Bulky Biaryl Phosphine (Buchwald)
Base	Na₂CO₃ (aq)	K₃PO₄ (aq or solid)
Temp	80–90 °C	40–60 °C
Aldehyde Risk	Moderate (Heat)	Low (Milder Temp)
Cost	Low	High
Use Case	General Library Synthesis	Complex/Sensitive Fragments

Visualization of Workflows

Experimental Workflow Diagram

Caption: Step-by-step workflow for the Suzuki coupling of 5-bromo-3-pyridinecarboxaldehyde.

Mechanistic Logic: Overcoming Catalyst Poisoning

Caption: Mechanism illustrating how bulky ligands (Blue) prevent Pyridine Nitrogen poisoning (Red).

Troubleshooting & Critical Controls

• Aldehyde Oxidation: If you observe the formation of the carboxylic acid (usually a polar spot at baseline on TLC), ensure your reaction is strictly oxygen-free.[1] Switch to Method B to lower the temperature.

• Protodeboronation: If the boronic acid is consumed but no product forms (and de-boronated arene is observed), the base concentration may be too high. Switch to K₃PO₄ or use anhydrous conditions with CsF.

• Emulsions: Pyridines often form emulsions during aqueous workup.[1]

  • Fix: Filter the biphasic mixture through a Celite pad before separation to remove Pd black and suspended particulates.[1]

• Metal Scavenging: Pyridines bind residual Pd tightly.[1] Post-purification, treat the product with a metal scavenger (e.g., SiliaMetS® Thiol) or wash with aqueous N-acetylcysteine to meet pharmaceutical purity standards.

References

• Miyaura, N., & Suzuki, A. (1995).[6] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Ishiyama, T., et al. (1981). Synthesis of biaryls via palladium-catalyzed cross-coupling.[1][6][7][8] Journal of the American Chemical Society.[1][5][9] (Foundational Suzuki Protocol).[1][6] Link

• Billingsley, K., & Buchwald, S. L. (2007). An Improved System for the Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling of Aryl Halides with Arylboronic Acids. Journal of the American Chemical Society, 129(11), 3358–3366. Link

• Sigma-Aldrich. (n.d.).[1] 3-Pyridinecarboxaldehyde Product Safety & Data. (Verified stability data). Link

• Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer.[1] (General reference for Heterocycle Coupling mechanisms).

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Role of Pyridine Nitrogen in Palladium-Catalyzed Imine Hydrolysis: A Case Study of (E)-1-(3-bromothiophen-2-yl)-N-(4-methylpyridin-2-yl)methanimine [mdpi.com]
• 5. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Suzuki Coupling [organic-chemistry.org]

Application Note: Schiff Base Synthesis from 5-(4-Bromophenyl)pyridine-3-carbaldehyde

Introduction & Chemical Context

The formation of Schiff bases (imines) from 5-(4-Bromophenyl)pyridine-3-carbaldehyde represents a critical transformation in medicinal chemistry. This specific scaffold combines a pyridine core—ubiquitous in kinase inhibitors—with a bromophenyl group that serves as a lipophilic handle or a site for further cross-coupling (e.g., Buchwald-Hartwig amination).

Why This Substrate Presents Unique Challenges

Unlike simple benzaldehydes, this biaryl pyridine substrate introduces specific physicochemical constraints:

• Solubility: The 4-bromophenyl substituent significantly increases lipophilicity, often rendering the starting material sparingly soluble in cold alcohols (the standard solvent for Schiff base formation).

• Basic Nitrogen: The pyridine nitrogen (

  ) can act as a "proton sink," potentially neutralizing the acid catalyst required to activate the aldehyde carbonyl.

• Conjugation: The extended

  -system stabilizes the resulting imine but also decreases the electrophilicity of the aldehyde carbon compared to non-conjugated analogs.

This guide provides a robust, self-validating workflow to overcome these challenges, ensuring high yields and purity without the need for hydrolytically unstable silica chromatography.

Mechanistic Insight

The reaction follows an acid-catalyzed condensation mechanism.[1] Control of pH is the critical variable; the reaction rate is bell-shaped with an optimum around pH 4.5.[2]

• Too Acidic (pH < 3): The amine nucleophile becomes protonated (

  ), losing its nucleophilicity.

• Too Basic (pH > 6): The leaving group (-OH) cannot be protonated to form water (

  ), preventing the final elimination step.

Reaction Pathway Diagram[2]

Figure 1: Acid-catalyzed pathway.[3][4] Note that the dehydration step is reversible; water removal drives the equilibrium.

Experimental Protocols

Two methods are provided. Method A is the standard "Green" protocol suitable for most anilines and aliphatic amines. Method B is the "Forcing" protocol for sterically hindered amines or electron-deficient anilines where equilibrium favors the starting materials.

Method A: Ethanol Reflux (Standard)

Best for: Electron-rich amines, gram-scale synthesis.

Reagents:

• 5-(4-Bromophenyl)pyridine-3-carbaldehyde (1.0 equiv)

• Primary Amine (1.0 - 1.1 equiv)

• Absolute Ethanol (0.2 M concentration)

• Glacial Acetic Acid (Catalytic, 2-3 drops per mmol)

Step-by-Step Protocol:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, suspend the aldehyde in absolute ethanol. Heat to 50°C until fully dissolved.

  • Note: If the biaryl aldehyde does not dissolve, add minimal THF (tetrahydrofuran) dropwise until clear.

• Addition: Add the primary amine. If the amine is a liquid, add neat; if solid, dissolve in minimal ethanol first.

• Catalysis: Add glacial acetic acid.

  • Checkpoint: The solution often changes color (yellow to orange) immediately upon acid addition, indicating imine formation.

• Reflux: Attach a condenser and reflux the mixture for 3–6 hours.

• Monitoring: Monitor by TLC (See Section 4). The aldehyde spot (

  in Hex/EtOAc) should disappear.

• Isolation: Cool the mixture slowly to room temperature, then to 0°C in an ice bath. The Schiff base should precipitate as crystals.[5]

• Filtration: Filter the solid, wash with cold ethanol (

  mL), and dry under vacuum.

Method B: Toluene/Dean-Stark (Forcing)

Best for: Unreactive amines, large scale, or when Method A yields <50%.

Reagents:

• Substrate & Amine (as above)[1][3]

• Solvent: Toluene (anhydrous)

• Catalyst: p-Toluenesulfonic acid (pTSA, 1-2 mol%)

• Equipment: Dean-Stark trap

Step-by-Step Protocol:

• Setup: Assemble a flask with a Dean-Stark trap and reflux condenser. Fill the trap with toluene.

• Reaction: Combine aldehyde, amine, pTSA, and toluene in the flask.

• Azeotrope: Reflux vigorously. Water generated by the reaction will co-distill with toluene and collect in the trap.

  • Self-Validating Step: The appearance of water droplets in the bottom of the Dean-Stark trap confirms the reaction is proceeding.

• Completion: Continue until water evolution ceases (typically 4–12 hours).

• Workup: Evaporate toluene under reduced pressure. Recrystallize the residue from hot Ethanol/CHCl3.

Workflow Visualization

Figure 2: Decision tree for selecting the appropriate synthetic methodology.

Characterization & Validation

Do not rely on melting point alone. Schiff bases can exist as polymorphs.

Technique	Expected Signal	Diagnostic Value
1H NMR	Singlet at 8.4 – 9.0 ppm	Defines the imine methine proton (-CH=N-). Disappearance of aldehyde signal (~10.1 ppm) confirms conversion.
FT-IR	Sharp band at 1615 – 1635 cm⁻¹	Characteristic C=N stretching vibration.
TLC	Distinct spot, usually lower than aldehyde	Use UV visualization. Imines often fluoresce or appear yellow.
MS (ESI)	peak	Confirms molecular weight.[6] Note: Imines can hydrolyze in acidic MS buffers; run in neutral/basic mode if possible.

Critical NMR Note: The pyridine protons will shift slightly downfield due to the electron-withdrawing nature of the imine compared to the aldehyde.

Purification & Troubleshooting

Why Column Chromatography Fails

Silica gel is slightly acidic. As shown in the mechanism (Figure 1), acid + water (from the air or solvent) reverses the reaction, hydrolyzing the imine back to the aldehyde and amine.

Recommended Purification:

• Recrystallization (Primary):

  • Solvent: Ethanol or Acetonitrile.

  • If the biaryl system is too insoluble: Use a mixture of Chloroform/Hexane (dissolve in minimal hot CHCl3, add Hexane until turbid, cool).

• Neutral Alumina Chromatography (Secondary):

  • If chromatography is mandatory, use Neutral Alumina instead of Silica.[7]

  • Alternatively, pretreat Silica gel with 2% Triethylamine in Hexane to neutralize acid sites.

Troubleshooting Table

Issue	Root Cause	Solution
No Reaction	Pyridine nitrogen buffering the catalyst.	Increase Acetic Acid load or switch to pTSA (Method B).
Oiling Out	Product melting point is near reaction temp.	Scratch the flask glass with a rod to induce nucleation; cool to -20°C.
Hydrolysis on TLC	Silica acidity decomposing product.	Add 1% Et3N to the TLC eluent.
Low Yield	Water accumulation shifting equilibrium.	Add 3Å Molecular Sieves to the reaction mixture (Method A) or use Dean-Stark (Method B).

References

• Master Organic Chemistry. (2022). Imines - Properties, Formation, Reactions, and Mechanisms.[4] Retrieved from [Link][6][8]

• Chemistry LibreTexts. (2020). 21.4: Imine formation. Retrieved from [Link]

• ResearchGate. (2024). Rapid Synthesis of Schiff Bases via Pyridine-2-Carboxylic Acid as an Effective Catalyst. Retrieved from [Link]

• ResearchGate (Q&A). (2021). How can I purify Schiff base or imine compounds except column chromatography as they decompose in silica?. Retrieved from [Link]

• JoVE. (2025). Aldehydes and Ketones with Amines: Imine Formation Mechanism. Retrieved from [Link]

Sources

• 1. jocpr.com [jocpr.com]
• 2. Video: Aldehydes and Ketones with Amines: Imine Formation Mechanism [jove.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. derpharmachemica.com [derpharmachemica.com]

Application Note: High-Throughput Kinase Inhibitor Discovery Using 5-(4-Bromophenyl)pyridine-3-carbaldehyde

Abstract & Scientific Rationale

The search for novel kinase inhibitors often relies on "privileged structures"—molecular scaffolds that inherently possess the geometry to interact with the ATP-binding site of protein kinases. 5-(4-Bromophenyl)pyridine-3-carbaldehyde represents a high-value, bifunctional scaffold designed for rapid library generation.

The Structural Logic

This scaffold is engineered to mimic the adenine ring of ATP, exploiting the specific geometry of the 3,5-disubstituted pyridine core:

• Hinge Binder (Pyridine Nitrogen): The heterocyclic nitrogen serves as a critical Hydrogen Bond Acceptor (HBA), interacting with the backbone amide of the kinase "hinge" region (typically the Met or Leu gatekeeper residue).

• Solvent Channel Vector (C-3 Aldehyde): The aldehyde functionality at the 3-position allows for facile reductive amination . This directs substituents towards the solvent-exposed ribose binding pocket, a region tolerant of high chemical diversity and crucial for tuning solubility and pharmacokinetic properties.

• Hydrophobic Back-Pocket Vector (C-5 Aryl Bromide): The 4-bromophenyl moiety at the 5-position targets the hydrophobic "Selectivity Pocket" (often behind the Gatekeeper residue). The bromine atom serves as a handle for Suzuki-Miyaura cross-coupling , allowing extension into the deep hydrophobic cleft to maximize potency and selectivity.

Figure 1: Pharmacophore mapping of the scaffold. The pyridine core anchors the molecule, while orthogonal reactive handles allow independent optimization of solvent and hydrophobic interactions.

Experimental Design Strategy

To maximize the utility of this scaffold, we recommend a "Diversity-Oriented Synthesis" (DOS) approach. The workflow is split into two parallel tracks depending on whether the priority is optimizing solubility (Track A) or potency (Track B).

Track A: The "Amine-First" Protocol (Recommended)

• Reductive Amination (C-3): Install diverse amines to establish solubility and explore the solvent front.

• Suzuki Coupling (C-5): Modify the aryl core last to fine-tune selectivity.

Track B: The "Coupling-First" Protocol

• Suzuki Coupling (C-5): Install complex aryl/heteroaryl systems first.

• Reductive Amination (C-3): Functionalize the aldehyde subsequently. Note: This track risks oxidizing the aldehyde if harsh coupling conditions are used.

Detailed Protocols

Protocol 1: Reductive Amination (Library Generation)

Target: Derivatization of the C-3 Aldehyde

Principle: This protocol uses Sodium Triacetoxyborohydride (STAB), a mild hydride donor that selectively reduces the intermediate imine without reducing the aldehyde or the pyridine ring.

Reagents:

• Scaffold: 5-(4-Bromophenyl)pyridine-3-carbaldehyde (1.0 equiv)

• Amine: Primary or Secondary amine (1.2 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or DCM (Anhydrous)

• Reagent: Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Catalyst: Acetic Acid (AcOH) (1.0 equiv) - Essential for imine formation

Step-by-Step Procedure:

• Imine Formation: In a 20 mL scintillation vial, dissolve the scaffold (100 mg, 0.38 mmol) in DCE (4 mL). Add the amine (0.46 mmol) and Acetic Acid (22 µL).

• Incubation: Stir at Room Temperature (RT) for 1 hour. Critical: Do not add the reducing agent yet. Allow the equilibrium to shift toward the imine.

• Reduction: Add STAB (121 mg, 0.57 mmol) in one portion. The reaction may bubble slightly (evolution of H2).

• Monitoring: Stir at RT for 4–16 hours. Monitor by LC-MS (Look for M+H of product; disappearance of Aldehyde peak at ~261 amu).

• Quench: Add Saturated NaHCO3 (5 mL) and stir vigorously for 10 mins.

• Extraction: Extract with DCM (3 x 5 mL). Dry organics over MgSO4, filter, and concentrate.[1][2]

• Purification: Flash chromatography (MeOH/DCM gradient 0–10%).

Troubleshooting	Solution
Low Conversion	Add 4Å Molecular Sieves during the imine formation step to scavenge water.
Dialkylation (Primary Amines)	Use a larger excess of amine (2–3 equiv) or switch to NaBH3CN (toxic, handle with care).
Aldehyde Reduction (Alcohol byproduct)	Ensure amine is added before the reducing agent. Use STAB, not NaBH4.

Protocol 2: Suzuki-Miyaura Cross-Coupling

Target: Extension of the C-5 Aryl Bromide

Principle: Palladium-catalyzed coupling of the aryl bromide with boronic acids. This step is crucial for accessing the "back pocket" of the kinase.

Reagents:

• Substrate: Product from Protocol 1 (or raw scaffold) (1.0 equiv)

• Boronic Acid: R-B(OH)2 (1.5 equiv)

• Catalyst: Pd(dppf)Cl2·DCM (5 mol%) - Robust, air-stable catalyst

• Base: Cs2CO3 (3.0 equiv) or K2CO3

• Solvent: 1,4-Dioxane/Water (4:1 ratio)

Step-by-Step Procedure:

• Setup: In a microwave vial or pressure tube, combine the substrate (0.2 mmol), boronic acid (0.3 mmol), and base (0.6 mmol).

• Degassing: Add solvents (Dioxane 2 mL, Water 0.5 mL). Sparge with Nitrogen or Argon for 5 minutes. Critical: Oxygen poisons the Pd catalyst.

• Catalyst Addition: Add Pd(dppf)Cl2·DCM (8 mg). Cap the vial immediately.

• Reaction: Heat to 90°C (oil bath) or 100°C (Microwave) for 2–4 hours.

• Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc). Wash filtrate with brine.[3]

• Purification: Silica gel chromatography (Hexane/EtOAc).

Protocol 3: Biochemical Kinase Assay (TR-FRET)

Validation: Assessing Binding Affinity

Method: LanthaScreen™ Eu Kinase Binding Assay. This measures the displacement of a labeled tracer from the kinase active site by your inhibitor.

Workflow:

• Preparation: Prepare a 3-fold serial dilution of the synthesized inhibitor in DMSO (Top concentration 10 µM).

• Enzyme Mix: Dilute the target kinase (e.g., p38, MAPK, or EGFR) to 5 nM in Kinase Buffer A.

• Tracer Mix: Add Eu-anti-GST antibody (2 nM) and Kinase Tracer (e.g., Tracer 199) at the determined Kd concentration.

• Incubation: Add 5 µL Inhibitor + 5 µL Kinase/Ab/Tracer mix to a 384-well white plate. Incubate for 1 hour at RT.

• Read: Measure TR-FRET signal on a plate reader (Excitation: 340 nm; Emission: 665 nm / 615 nm).

• Analysis: Plot Emission Ratio (665/615) vs. log[Inhibitor]. Calculate IC50.

Workflow Visualization

Figure 2: Integrated workflow for converting the raw scaffold into a functional kinase inhibitor library.

References

• Scaffold Utility: Peat, A. J., et al. "Novel pyrazolopyridine derivatives as potent and selective p38 alpha MAP kinase inhibitors." Bioorganic & Medicinal Chemistry Letters, 2020.

• Reductive Amination Protocol: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996.

• Suzuki Coupling in Pyridines: Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995.

• Kinase Assay Methodology: "LanthaScreen™ Eu Kinase Binding Assay User Guide." ThermoFisher Scientific.

Sources

• 1. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 2. Suzuki Reaction - Palladium Catalyzed Cross Coupling [commonorganicchemistry.com]
• 3. sciencemadness.org [sciencemadness.org]

Application Note: Optimized Wittig Olefination of Pyridine-3-Carbaldehyde Derivatives

Executive Summary

This guide details the protocol for the olefination of pyridine-3-carbaldehyde (nicotinaldehyde) derivatives via the Wittig reaction. While the Wittig reaction is a staple of organic synthesis, pyridine-containing substrates present unique challenges: the basic nitrogen atom can interfere with Lewis acidic catalysts, complicate chromatographic purification due to "tailing," and alter the electronic bias of the aldehyde.

This note provides a robust, scalable protocol for synthesizing 3-alkenylpyridines (e.g., 3-styrylpyridine) with a focus on chemoselectivity and purification efficiency . It features a self-validating workup strategy that exploits the pyridine nitrogen's basicity to remove the troublesome byproduct, triphenylphosphine oxide (TPPO), without column chromatography.

Strategic Considerations & Mechanism

Substrate Analysis

Pyridine-3-carbaldehyde is an electron-deficient aromatic aldehyde.

• Electrophilicity: The electron-withdrawing nature of the pyridine ring makes the carbonyl carbon highly electrophilic, ensuring rapid reaction with ylides.

• Basicity: The pyridine nitrogen (

  for the conjugate acid) is a Lewis base. It can coordinate with lithium salts (if Li-bases are used), potentially altering the stereochemical outcome ( ratio).

• Stability: Unlike 2- or 4-pyridine aldehydes, the 3-position is less prone to hydration or self-condensation, making it the most robust isomer for olefination.

Reaction Mechanism

The reaction proceeds via the nucleophilic attack of the phosphonium ylide on the aldehyde, forming an oxaphosphetane intermediate (either directly or via a betaine).[1] The collapse of this ring provides the driving force for the reaction: the formation of the strong

bond in triphenylphosphine oxide.[2]

Figure 1: Simplified Wittig reaction pathway. The fragmentation step is irreversible.

Experimental Protocol: Synthesis of 3-Styrylpyridine

This protocol describes the coupling of pyridine-3-carbaldehyde with benzyltriphenylphosphonium chloride. This "semi-stabilized" ylide typically yields a mixture of

and isomers, often favoring the -isomer in polar aprotic solvents or under thermodynamic control.

Reagents & Equipment

• Substrate: Pyridine-3-carbaldehyde (1.0 equiv).

• Salt: Benzyltriphenylphosphonium chloride (1.1 equiv).

• Base: Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 equiv). Alternative: Potassium tert-butoxide (KOtBu) for homogeneous conditions.

• Solvent: Anhydrous THF (stabilizer-free preferred).

• Atmosphere: Dry Nitrogen or Argon.

Step-by-Step Procedure

Phase A: Ylide Generation

• Drying: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum. Cool under

  flow.

• Salt Suspension: Charge the flask with benzyltriphenylphosphonium chloride (1.1 equiv) and anhydrous THF (

  concentration relative to aldehyde).

• Deprotonation: Cool the suspension to

  (ice bath). Carefully add NaH (1.2 equiv) portion-wise to control evolution.

• Aging: Warm to Room Temperature (RT) and stir for 30–60 minutes.

  • Checkpoint: The solution should turn a deep orange/red color, indicating formation of the phosphorane (ylide).

Phase B: Coupling

• Addition: Cool the ylide solution back to

  . Add pyridine-3-carbaldehyde (1.0 equiv) dropwise (neat or dissolved in minimal THF).

• Reaction: Remove the ice bath and stir at RT.

  • Monitoring: Monitor by TLC (EtOAc/Hexane) or LC-MS. The deep ylide color usually fades to a lighter yellow/tan as the ylide is consumed. Reaction is typically complete within 2–4 hours.

Phase C: Quench

• Quench: Carefully add saturated aqueous

  dropwise at to quench excess base.

• Concentration: Remove the bulk of THF under reduced pressure (rotary evaporator). Do not skip this; THF interferes with the specific extraction protocol below.

Advanced Purification: The "Acid-Base" TPPO Removal

The Challenge: Triphenylphosphine oxide (TPPO) is difficult to remove. It co-elutes with polar heterocycles and streaks on silica. The Solution: Exploit the basicity of the pyridine ring. The product can be protonated and pulled into water, while neutral TPPO remains in the organic layer.

Purification Workflow

Figure 2: Acid-Base extraction strategy for purifying pyridine derivatives from neutral organic byproducts.

Detailed Extraction Steps

• Acidification: Resuspend the crude residue (after THF removal) in Ethyl Acetate (EtOAc) and 1M HCl. Shake vigorously.

  • Mechanism:[1][3][4][5][6] Pyridine

    Pyridinium cation (water soluble). TPPO Remains neutral (organic soluble).

• Wash: Separate the layers.[2] Wash the aqueous acidic layer 2x with EtOAc.

  • Result: The EtOAc layers contain the vast majority of TPPO. Discard them.

• Basification: Cool the aqueous layer. Slowly add 2M NaOH or saturated

  until pH .

  • Mechanism:[1][3][4][5][6][7] Pyridinium

    Free Pyridine base (organic soluble).

• Extraction: Extract the cloudy aqueous mixture 3x with Dichloromethane (DCM).

• Drying: Dry combined DCM layers over

  , filter, and concentrate.

• Yield: This typically yields product with >95% purity, suitable for biological testing or crystallization.

Stereoselectivity & Data Interpretation

The stereochemical outcome depends heavily on the ylide stability and salt counter-ion.

Variable	Condition	Major Isomer	Rationale
Ylide Type	Stabilized (e.g., ester)	E (Trans)	Reversible betaine formation (Thermodynamic control).
Ylide Type	Non-Stabilized (e.g., alkyl)	Z (Cis)	Irreversible oxaphosphetane formation (Kinetic control).
Ylide Type	Semi-Stabilized (Benzyl)	Mixture	Often 40:60 to 60:40 without modification.
Base/Salt	Li-Base (LiHMDS/nBuLi)	Z-selective	Lithium coordinates betaine, preventing equilibration.
Modification	Schlosser Mod (PhLi/HCl)	E-selective	Isomerizes betaine intermediate before collapse.

Note on Pyridines: Due to the steric bulk of the pyridine ring,

-selectivity is often slightly enhanced compared to phenyl analogs, but mixtures are common. The acid-base workup described above recovers both isomers. If pure is required, recrystallization (often from hexanes/ethanol) is preferred over chromatography.

Troubleshooting Guide

• Problem: Low Yield / Incomplete Reaction.

  • Cause: Moisture in THF or degraded NaH.

  • Fix: Ensure THF is distilled or from a fresh solvent system. Use a fresh bottle of NaH or titrate n-BuLi if used.

• Problem: Product "Tails" on TLC/Column.

  • Cause: Interaction of pyridine nitrogen with silanols on silica gel.[8]

  • Fix: Add 1% Triethylamine (

    ) to the eluent system to block silanol sites.

• Problem: Emulsions during Workup.

  • Cause: Fine precipitates of phosphate salts.

  • Fix: Filter the crude reaction mixture through a Celite pad before the aqueous workup to remove inorganic salts.

References

• General Wittig Mechanism & Stereoselectivity

  • Vedejs, E., & Peterson, M. J. (1994). Stereocontrol in organic synthesis using the Wittig reaction. Topics in Stereochemistry, 21, 1–85.

• TPPO Removal Strategies (Precipitation & Extraction)

  • Batesky, D. C., Goldfogel, M. J., & Weix, D. J. (2017).[9] Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents.[9] The Journal of Organic Chemistry, 82(19), 9931–9936.

• Synthesis of Styrylpyridines (Specific Protocol Context)

  • Al-Qawasmeh, R. A., et al. (2009).

• Chromatography of Pyridines (Tailing Solutions)

  • Reich, H. J. (2023). Winocour's Tips for Chromatographic Purification of Pyridines. University of Wisconsin-Madison Chemistry.

Sources

• 1. Wittig Reaction: Mechanism and Examples | NROChemistry [nrochemistry.com]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. Wittig Olefination between Phosphine, Aldehyde, and Allylic Carbonate: A General Method for Stereoselective Synthesis of Trisubstituted 1,3-Dienes with Highly Variable Substituents [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Wittig reaction - Wikipedia [en.wikipedia.org]
• 6. Wittig Reaction [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Workup [chem.rochester.edu]

Technical Notes & Optimization

Preventing oxidation of 5-(4-Bromophenyl)pyridine-3-carbaldehyde during storage

The following technical guide addresses the stability and storage protocols for 5-(4-Bromophenyl)pyridine-3-carbaldehyde . This document is structured as a Tier-2 Technical Support resource, designed for researchers requiring immediate, actionable data.

Subject: Prevention of Autoxidation & Storage Stability Protocols Compound ID: 5-(4-Bromophenyl)pyridine-3-carbaldehyde Functional Class: Aryl-substituted Pyridine Aldehyde Primary Risk: Aerobic Autoxidation to 5-(4-Bromophenyl)pyridine-3-carboxylic acid[1]

The Science of Degradation (FAQ)

Q: Why is this specific compound prone to degradation despite the stable bromine handle?

A: The instability arises from the aldehyde moiety (-CHO) at the 3-position of the pyridine ring, not the bromophenyl group.

• Mechanism: Aryl aldehydes undergo radical-chain autoxidation when exposed to atmospheric oxygen.[1] This process is accelerated by light (photo-initiation) and trace metal impurities.[1]

• The Pyridine Effect: The basic nitrogen in the pyridine ring can act as a proton acceptor or coordinate with trace metals, potentially lowering the activation energy for the radical initiation step compared to simple benzene derivatives.

• Outcome: The aldehyde is converted into its corresponding carboxylic acid, which is an impurity that can poison transition-metal catalyzed reactions (e.g., Suzuki couplings) by coordinating to the catalyst.

Q: What is the visible sign of degradation?

A:

• Visual: The compound typically transitions from a white/off-white solid to a yellow or tan solid.[1] In extreme cases, a crust (the acid) forms on the surface.

• Solubility Change: The oxidized product (carboxylic acid) is significantly less soluble in non-polar organic solvents (e.g., Hexanes, Et2O) than the parent aldehyde.

Storage Best Practices (Troubleshooting Guide)

Follow this decision matrix to ensure maximum shelf-life.

Critical Storage Parameters

Parameter	Recommendation	Technical Rationale
Atmosphere	Argon (Preferred) or Nitrogen	Argon is heavier than air and provides a better "blanket" to exclude oxygen than Nitrogen.[1]
Temperature	-20°C	Kinetic rates of radical propagation are significantly reduced at sub-zero temperatures.[1]
Container	Amber Glass + Parafilm/Teflon Tape	Amber glass blocks UV/Vis light (photo-initiation).[1] Teflon tape prevents oxygen diffusion through the cap threads.
Desiccation	Required	Prevents formation of hydrate (gem-diol) forms, which can complicate NMR interpretation and stoichiometry.[1]

Standard Operating Procedure (SOP) for Long-Term Storage

• Purge: Upon receipt or after use, immediately flush the headspace of the vial with a gentle stream of Argon for 15–30 seconds.

• Seal: Cap tightly. Wrap the cap-to-vial junction with Parafilm® or electrical tape to create a secondary gas barrier.[1]

• Chill: Place the vial inside a secondary container (e.g., a plastic jar with desiccant packets) and store at -20°C.

• Thaw: CRITICAL STEP. Allow the vial to warm to room temperature before opening. Opening a cold vial condenses atmospheric moisture inside, accelerating degradation.

Quality Control & Detection

Before committing this reagent to a high-value synthesis, validate its purity.

Method A: 1H-NMR (The Gold Standard)[1]

• Aldehyde Signal: Look for a sharp singlet at ~10.0 – 10.2 ppm .[1]

• Acid Impurity: Look for the disappearance of the aldehyde peak.[2] The carboxylic acid proton is often broad and may not be visible depending on the solvent (DMSO-d6 is best for seeing the COOH proton at ~13 ppm).

• Calculation: Integrate the aldehyde proton against the aromatic protons. A ratio decrease indicates oxidation.[1]

Method B: Thin Layer Chromatography (TLC)

• Stationary Phase: Silica Gel 60 F254.[1]

• Mobile Phase: 30% Ethyl Acetate in Hexanes (adjust based on polarity).

• Visualization: UV Light (254 nm).[1]

• Interpretation:

  • Aldehyde (Product): Higher Rf value (moves up the plate).

  • Carboxylic Acid (Impurity): Stays near the baseline or streaks significantly due to interaction with the acidic silica.

Rescue Protocol: Purification of Oxidized Material

If your compound has oxidized (contains >5% acid), do not discard it. The acid impurity can be removed chemically.[2]

Acid-Base Wash (Yield Recovery: >90%)

This method relies on the acidity of the impurity (carboxylic acid) vs. the neutrality of the aldehyde.

• Dissolve: Dissolve the crude solid in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .

• Wash: Extract the organic layer with 5% Aqueous Sodium Bicarbonate (NaHCO₃) or 1M Sodium Carbonate (Na₂CO₃) .[1]

  • Chemistry: The base deprotonates the carboxylic acid, forming a water-soluble salt (carboxylate). The aldehyde remains in the organic layer.

• Separate: Collect the organic layer.

• Dry: Dry over anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄).[1]

• Filter & Evaporate: Filter off the drying agent and remove the solvent under reduced pressure.

• Verify: Run a 1H-NMR to confirm the removal of the acid.

Visualized Workflows

Figure 1: Autoxidation Mechanism & Degradation Pathway

Caption: The radical chain mechanism converts the aldehyde (Node A) to the peracid intermediate (Node C), which reacts with another aldehyde molecule to yield two equivalents of the carboxylic acid impurity (Node D).

Figure 2: Storage & Handling Decision Tree

Caption: Operational workflow for handling the reagent. Follow the 'Fail' path to perform the Rescue Protocol described in Section 4.

References

• Bowden, K., & Heilbron, I. M. (1939). Researches on Pyridine Derivatives.[1][3] Journal of the Chemical Society.[3] (Fundamental reactivity of pyridine aldehydes).

• Ingold, K. U. (1961). Inhibition of the Autoxidation of Organic Substances in the Liquid Phase. Chemical Reviews.[1] (Mechanism of aldehyde autoxidation).

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th Edition). Butterworth-Heinemann.[1] (Standard protocols for purification of aryl aldehydes via bisulfite adducts or base washing).

• Sigma-Aldrich. (2024).[1] Handling and Storage of Air-Sensitive Reagents (Technical Bulletin AL-134).[1] (General inert atmosphere techniques).[1]

Sources

• 1. 5-Fluoropyridine-3-carbaldehyde | C6H4FNO | CID 14141159 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. US3160633A - Synthesis of pyridine aldehydes - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Low Yields in Suzuki Coupling of 3,5-Disubstituted Pyridines

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the Suzuki-Miyaura cross-coupling of sterically hindered 3,5-disubstituted pyridines. The inherent electronic properties and steric congestion of these substrates often lead to low yields and competing side reactions. This resource provides in-depth, evidence-based troubleshooting strategies in a direct question-and-answer format to help you optimize your reaction outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Catalyst System and Ligand Selection

Question 1: My Suzuki coupling of a 3-bromo-5-arylpyridine with an arylboronic acid is giving very low conversion. I'm using a standard Pd(PPh₃)₄ catalyst. What is the likely issue?

Answer: The primary issue is likely an inefficient catalyst system for this sterically demanding substrate.[1] Standard catalysts like Pd(PPh₃)₄ are often ineffective for hindered substrates because the bulky triphenylphosphine ligands can inhibit the crucial oxidative addition step of the catalytic cycle.[1] Furthermore, the pyridine nitrogen's lone pair can coordinate to the palladium center, leading to catalyst inhibition or deactivation.[1][2]

For 3,5-disubstituted pyridines, where steric hindrance is a significant factor, more robust catalyst systems are required.[3] Bulky, electron-rich phosphine ligands, such as those developed by Buchwald (e.g., SPhos, XPhos) or Fu (e.g., P(t-Bu)₃), are often necessary.[1][4] These ligands promote the formation of a coordinatively unsaturated, electron-rich palladium center, which facilitates the oxidative addition of the sterically hindered pyridine halide and subsequent reductive elimination.[1][4] N-heterocyclic carbene (NHC) ligands can also be highly effective.[5]

Recommendation: Switch from Pd(PPh₃)₄ to a more active catalyst system. A good starting point is to screen a combination of a palladium precatalyst like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand.

Question 2: How do I select the optimal catalyst and ligand for my specific 3,5-disubstituted pyridine substrate?

Answer: There is no universal set of conditions for the Suzuki reaction, and the optimal catalyst-ligand system often needs to be determined empirically for each unique substrate combination.[6] A systematic screening approach is the most effective strategy.

Recommended Screening Protocol:

• Palladium Precatalysts: Select two common palladium sources, such as Pd(OAc)₂ (a Pd(II) source that is reduced in situ) and Pd₂(dba)₃ (a Pd(0) source).[7]

• Ligand Classes: Choose a small, diverse set of ligands known to be effective for challenging couplings. A good starting panel would include:

  • Buchwald-type biarylphosphines: SPhos, XPhos, RuPhos. These are generally excellent for hindered substrates.

  • Bulky alkylphosphines: P(t-Bu)₃ or PCy₃. These are highly electron-rich and can be very effective but are also air-sensitive.

  • N-Heterocyclic Carbenes (NHCs): IPr or SIMes. These offer strong σ-donation and good steric bulk.

• Reaction Setup: Set up a parallel screen in small vials, keeping the substrate concentrations, base, solvent, and temperature constant while varying the palladium/ligand combination.

• Analysis: Monitor the reactions by a suitable technique (e.g., LC-MS or GC-MS) to determine the percent conversion to the desired product.

Below is a table summarizing common catalyst systems for hindered pyridine couplings.

Catalyst System (Pd Precatalyst + Ligand)	Typical Substrates & Comments
Pd(OAc)₂ + SPhos	A robust, general-purpose system for many hindered aryl-aryl and heteroaryl-aryl couplings. Often a first choice for screening.[6]
Pd₂(dba)₃ + XPhos	Particularly effective for very hindered substrates and aryl chlorides.[1]
Pd(OAc)₂ + P(t-Bu)₃	Highly active for electron-rich and sterically hindered aryl bromides and chlorides.[8] Requires careful handling due to air sensitivity.
[Pd(IPr)(cin)]Cl	An example of a pre-formed Pd-NHC complex that can offer high stability and activity.

Note: This table provides general recommendations. Optimal conditions will vary based on the specific electronic and steric properties of your substrates.

Section 2: The Critical Role of Base and Solvent

Question 3: I've improved my catalyst system but my yields are still below 50%. Could the base be the problem? I'm using Na₂CO₃.

Answer: Yes, the choice of base is critical and can dramatically impact the yield, especially for hindered couplings. The base's primary role is to activate the boronic acid by forming a more nucleophilic boronate species, which is necessary for the transmetalation step.[8] For sterically hindered substrates, a stronger, non-nucleophilic base is often required to facilitate this step efficiently.

While Na₂CO₃ is a common and effective base for many Suzuki couplings, it may not be strong enough for challenging substrates like 3,5-disubstituted pyridines.[9] Weaker bases can lead to slow transmetalation, allowing side reactions like protodeboronation of the boronic acid to become competitive.

Recommendation: Screen a panel of bases. Stronger bases like K₃PO₄, Cs₂CO₃, or even KOtBu often provide significantly better results.[10] Be mindful that very strong bases can sometimes promote side reactions, so optimization is key.

Base	Strength	Common Solvents	Comments
Na₂CO₃ / K₂CO₃	Moderate	Toluene/H₂O, Dioxane/H₂O	Standard conditions, but may be insufficient for hindered substrates.[9]
K₃PO₄	Strong	Toluene, Dioxane, THF	An excellent choice for hindered couplings. Often used under anhydrous or nearly anhydrous conditions.[1][11]
Cs₂CO₃	Strong	Dioxane, DMF, Toluene	Highly effective, but more expensive. Its high solubility in organic solvents can be advantageous.[10]
KOtBu	Very Strong	THF, Toluene	Can be very effective for unreactive substrates, but may promote side reactions if not carefully controlled.

Question 4: What is the best solvent for the Suzuki coupling of a 3,5-disubstituted pyridine? I have been using a toluene/water mixture.

Answer: Solvent choice is crucial as it must solubilize all reaction components and can influence the reactivity of the catalyst and base.[1][12][13] For hindered substrates, polar aprotic solvents are often superior to biphasic systems like toluene/water.

Aqueous biphasic systems are popular for their ability to dissolve inorganic bases and facilitate the removal of boronic acid byproducts. However, for hindered substrates, the interface between the organic and aqueous layers can limit reaction rates. A homogeneous system using a polar aprotic solvent often leads to better results.

Recommended Solvents:

• 1,4-Dioxane: A very common and effective solvent for Suzuki couplings, often used with a small amount of water to aid in base solubility.[14][15]

• Tetrahydrofuran (THF): Another excellent choice, particularly with stronger bases like K₃PO₄.[10]

• Dimethylformamide (DMF) or N,N-Dimethylacetamide (DMAc): These highly polar solvents can be effective, especially at higher temperatures, but can also lead to catalyst decomposition if not used carefully.[16]

Troubleshooting Workflow: If you are using a toluene/water system with low yields, consider switching to a homogeneous system. A good starting point would be 1,4-dioxane with K₃PO₄ as the base. Ensure all solvents are rigorously degassed to prevent catalyst oxidation.

Section 3: Boron Reagent and Side Reactions

Question 5: What are the common side reactions, and how can I minimize them?

Answer: Several side reactions can compete with the desired cross-coupling, significantly reducing the yield.[1][17]

• Protodeboronation: This is the cleavage of the C-B bond of the organoboron reagent, replacing it with a C-H bond.[1] It is particularly problematic with electron-rich or certain heteroaryl boronic acids.

  • Solution: Use more stable boronic esters (e.g., pinacol esters) or potassium trifluoroborate salts.[1][18] These are generally more robust than the corresponding boronic acids.[19] Milder reaction conditions (lower temperature, weaker base if tolerated) can also help.[1]

• Homocoupling: The coupling of two boronic acid molecules (to form a biaryl byproduct) or two pyridine halide molecules. This is often promoted by the presence of oxygen or high catalyst loading.

  • Solution: Ensure the reaction is performed under a strictly inert atmosphere (argon or nitrogen).[1] Degassing the solvent and reagents thoroughly is critical. Avoid excessively high catalyst loadings.

• Dehalogenation: The starting pyridine halide is reduced, replacing the halogen with a hydrogen atom.[20]

  • Solution: This can occur under harsh conditions. Optimizing the reaction temperature and time can minimize this pathway. Ensure the purity of your reagents, as some impurities can act as hydrogen sources.

The relationship between these components can be visualized in the Suzuki catalytic cycle.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of 3-aryl-1-phosphinoimidazo[1,5- a ]pyridine ligands for use in Suzuki–Miyaura cross-coupling reactions - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05417A [pubs.rsc.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. researchgate.net [researchgate.net]
• 7. Use of Soluble Pd Complexes and Soluble Pd-Ligand Combinations - Wordpress [reagents.acsgcipr.org]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. reddit.com [reddit.com]
• 12. researchgate.net [researchgate.net]
• 13. arodes.hes-so.ch [arodes.hes-so.ch]
• 14. Synthesis of Novel 3,5-Dichloro-2-arylpyridines by Palladium Acetate-Catalyzed Ligand-Free Suzuki Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 17. m.youtube.com [m.youtube.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 20. Yoneda Labs [yonedalabs.com]

Technical Support Center: Handling Air-Sensitive Pyridine Aldehydes

Ticket ID: PYR-ALD-001 Subject: Stabilization, Purification, and Reactivity Optimization of Pyridine Carboxaldehydes Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division Status: Open

Executive Summary

Pyridine carboxaldehydes (specifically the 2- and 4-isomers) present a unique set of challenges compared to their benzenoid analogs. Their instability arises from the electron-deficient nature of the pyridine ring, which renders the carbonyl carbon highly electrophilic. This leads to three primary failure modes:

• Rapid Oxidation: Conversion to picolinic/nicotinic acids upon air exposure.

• Hydration: Formation of gem-diols in the presence of trace moisture (particularly for 2-pyridinecarboxaldehyde).

• Self-Condensation: Base-catalyzed polymerization/oligomerization.

This guide provides a self-validating workflow to handle these reagents, ensuring high fidelity in downstream applications like reductive aminations and metal-ligand synthesis.

Module 1: Storage & Stability (The "Prevention" Phase)

FAQ: Storage Protocols

Q: My 2-pyridinecarboxaldehyde has turned from yellow to dark brown. Is it usable? A: Likely not without purification. The color change indicates autoxidation to picolinic acid and subsequent oligomerization. The acid byproduct catalyzes further decomposition.

• Diagnostic: Check 1H NMR. A shift of the aldehyde proton (typically ~10.0 ppm) or the appearance of a broad singlet at ~11-13 ppm (carboxylic acid) confirms degradation.

Q: Can I store these in the fridge under air? A: No. Cold slows decomposition but does not prevent oxidation.

• Protocol: Store under an inert atmosphere (Argon/Nitrogen) at 2–8°C. For long-term storage (>1 month), we recommend freezing (-20°C) in a Schlenk flask or a glovebox-sealed vial.

Q: Why is the 2-isomer more unstable than the 3-isomer? A: Electronic effects. The nitrogen atom in the 2- and 4-positions exerts a strong inductive (-I) and mesomeric (-M) withdrawal on the carbonyl group, making it hyper-electrophilic. The 3-isomer (nicotinaldehyde) is electronically similar to benzaldehyde and is significantly more stable.

Module 2: Purification & Quality Control (The "Diagnosis" Phase)

Never assume commercial purity. Commercial samples often contain 5–15% acid/hydrate impurities.

Purification Decision Matrix

Figure 1: Decision matrix for purifying degraded pyridine aldehydes based on impurity profile.

Standard Operating Procedure: Vacuum Distillation

Recommended for: 2- and 4-pyridinecarboxaldehyde.

• Pre-treatment: If significant acid is present, dissolve in CH₂Cl₂, wash rapidly with cold saturated NaHCO₃, dry over MgSO₄, and concentrate. Note: Do not use strong base or prolonged exposure, as this triggers Cannizzaro disproportionation.

• Setup: Use a Kugelrohr or short-path distillation apparatus. Long columns cause holdup and thermal degradation.

• Conditions:

  • 2-Pyridinecarboxaldehyde: bp ~80°C at 10 mmHg.

  • 3-Pyridinecarboxaldehyde: bp ~95°C at 10 mmHg.

  • 4-Pyridinecarboxaldehyde: bp ~82°C at 10 mmHg.

• Stabilization: Collect directly into a flask containing activated 4Å molecular sieves to prevent immediate re-hydration [1].

Module 3: Reaction Troubleshooting (The "Execution" Phase)

Scenario A: Reductive Amination Failure

Symptom: "I mixed the amine and aldehyde with NaBH(OAc)₃, but I only recovered the alcohol (reduced aldehyde) and unreacted amine."

Root Cause: Pyridine aldehydes are so electron-deficient that the carbonyl is reduced faster than the imine forms. Furthermore, the basic pyridine nitrogen can buffer the acid catalyst required for imine formation.

Corrective Protocol (Stepwise Approach):

• Pre-form the Imine: Do not do "one-pot" mixing.

  • Mix Aldehyde (1.0 eq) + Amine (1.1 eq) in MeOH or DCE.

  • Add dehydrating agent: Ti(OiPr)₄ (2.0 eq) or activated MgSO₄ .

  • Stir 2–4 hours. Confirm imine formation by 1H NMR (loss of CHO peak at 10 ppm, appearance of imine CH at ~8.5 ppm).

• Reduction:

  • Cool to 0°C.[1][2]

  • Add reducing agent (NaBH₄ or NaBH(OAc)₃).[3]

• Workup: If using Ti(OiPr)₄, quench with wet Rochelle's salt solution to break the titanium emulsion [2].

Scenario B: Nucleophilic Addition (Grignard/Lithium) Issues

Symptom: "Addition of PhMgBr resulted in a messy tar, not the secondary alcohol."

Root Cause:

• N-Attack: Grignards can coordinate to the pyridine nitrogen, activating the ring toward nucleophilic attack at the 2/4/6 positions (addition to the ring rather than the carbonyl).

• Enolization: The acidity of the α-protons (if any) or ring protons can lead to deprotonation rather than addition.

Corrective Protocol:

• Low Temperature: Run the reaction at -78°C to favor kinetic addition to the carbonyl.

• Lewis Acid Additive: Pre-complexing the Grignard with CeCl₃ (Knochel-type conditions) often suppresses ring addition and favors 1,2-addition to the carbonyl.

• Inverse Addition: Add the Grignard to the aldehyde to keep the aldehyde concentration low relative to the nucleophile, preventing competitive side reactions.

Technical Data Reference

Property	2-Pyridinecarboxaldehyde	3-Pyridinecarboxaldehyde	4-Pyridinecarboxaldehyde
Boiling Point (10 mmHg)	78–81 °C	95–97 °C	79–82 °C
Stability	Low (Hydrates/Polymerizes)	Moderate (Stable)	Low (Polymerizes)
pKa (Conjugate Acid)	~3.8	~3.7	~4.8
Preferred Purification	Distillation / Bisulfite	Distillation	Distillation
Storage	Inert Gas, 4°C	Inert Gas, 4°C	Inert Gas, 4°C

Degradation Mechanism Visualization

Understanding why your reagent fails is key to preventing it.

Figure 2: Primary degradation pathways. Note that the formation of the acid autocatalyzes the polymerization of the remaining aldehyde.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.

• Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Borohydride." The Journal of Organic Chemistry, 55(8), 2552–2554.

• Lansbury, P. T., et al. (1964). "Lithium Aluminum Hydride Reduction of Pyridine Carboxaldehydes." Journal of the American Chemical Society.

Sources

• 1. Preparation method of 2-pyridine carboxaldehyde - Eureka | Patsnap [eureka.patsnap.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. reddit.com [reddit.com]

Solving solubility issues of bromophenyl-pyridine derivatives in NMR solvents

Topic: Bromophenyl-Pyridine Derivatives

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket ID: BPP-SOL-001

Executive Summary: The "Brick Dust" Paradox

Bromophenyl-pyridine derivatives often exhibit "brick dust" properties: they are crystalline solids with high melting points that are insoluble in both non-polar solvents (like hexane) and polar solvents (like water).

The Chemical Root Cause:

• - Stacking: The planar pyridine and phenyl rings create strong intermolecular attractive forces (stacking), effectively "locking" the molecules together in the solid state.

• Halogen Bonding/Weight: The bromine atom adds significant molecular weight and lipophilicity without adding hydrogen-bond accepting capability, reducing solubility in polar aprotic solvents like DMSO.

• Rigidity: The biaryl bond restricts conformational freedom, lowering the entropy of solvation.

This guide provides a tiered troubleshooting protocol to overcome these barriers, moving from standard solvent switches to chemical modification and high-temperature acquisition.

Tier 1: Diagnostic & Standard Solvents (FAQ)

Q: I tried CDCl3 and DMSO-d6. The sample floats in Chloroform and sinks in DMSO. Why? A: This is the classic "solubility trough."

• CDCl3 (Chloroform-d): Your molecule is likely too polar for pure chloroform due to the pyridine nitrogen's dipole, or the crystal lattice energy is simply too high for this non-polar solvent to overcome.

• DMSO-d6: While polar, DMSO often fails to disrupt the specific hydrophobic

  -stacking interactions of brominated aromatics at room temperature. Furthermore, its high viscosity ( ) broadens your peaks, which is disastrous for aromatic multiplets.

Q: Should I try Acetone-d6 or Methanol-d4? A:

• Acetone-d6: Worth a quick try. It has lower viscosity than DMSO and moderate polarity. If it turns cloudy, stop.

• Methanol-d4 (MeOD): Usually poor for these specific derivatives because the bromine makes the molecule too lipophilic. However, MeOD is critical as a co-solvent (see Tier 2).

Tier 2: Advanced Solubilization Protocols

If Tier 1 fails, proceed to these three proven methods.

Method A: The "Heat & Heavy" Protocol (High-Temperature NMR)

Best for: Stable compounds where chemical modification is forbidden.

Standard solvents boil too low. We use 1,1,2,2-Tetrachloroethane-d2 (TCE-d2) .[1] It is the gold standard for high-temperature aromatic NMR.

Protocol:

• Safety First: TCE-d2 is highly toxic (Category 1 carcinogen/hepatotoxin). Handle only in a fume hood with double nitrile gloves.

• Preparation: Dissolve 5-10 mg of sample in 0.6 mL TCE-d2.

• Heating: Set the probe temperature to 373 K (100°C) .

  • Note: TCE-d2 boils at 146°C. 100°C is safe but provides enough energy to break the crystal lattice.

• Lock/Shim: Allow 10 minutes for thermal equilibration before shimming. Convection currents will ruin resolution if you scan too early.

Data Table: High-Temp Solvent Specs

Solvent	Boiling Point	Max Probe Temp (Rec.)	Residual 1H Peak	Residual 13C Peak
DMSO-d6	189°C	80°C*	2.50 ppm (quint)	39.52 ppm (sept)
TCE-d2	146°C	120°C	6.00 ppm (s)	73.78 ppm (t)

| ODCB-d4 | 180°C | 130°C | 6.9-7.2 ppm (m) | 127-132 ppm |

*DMSO degrades above 100°C, producing foul-smelling sulfides.

Method B: The "Protonation Switch" (TFA-d)

Best for: Pyridines that are absolutely insoluble in neutral solvents.

The Mechanism: Pyridine is a base. Adding Deuterated Trifluoroacetic Acid (TFA-d) protonates the pyridine nitrogen. This introduces a positive charge, creating electrostatic repulsion between molecules and shattering the

-stacks.

Protocol:

• Suspend sample in CDCl3 (it will likely be cloudy/solid).

• Add 1-2 drops of pure TFA-d.

• Shake vigorously. The solution should clarify instantly.

Critical Warning:

• Chemical Shift Movement: Protonation will shift the pyridine ring protons (especially ortho-protons) downfield by 0.5 - 1.0 ppm.

• Reporting: You must report the solvent as "CDCl3 + TFA-d".

Method C: The "Polarity Wedge" (Binary Mixtures)

Best for: Samples sensitive to acid or heat.

We use a "Push-Pull" solvent system. CDCl3 dissolves the hydrophobic bromine/phenyl end; MeOD solvates the polar pyridine end and disrupts hydrogen bonding.

Protocol:

• Ratio: Start with 2:1 (CDCl3 : MeOD) .

• Referencing: Reference to the CDCl3 peak (7.26 ppm). Note that the MeOD -OH peak will vary in position and shape.

Visualizing the Workflow

Caption: Decision matrix for selecting the appropriate solubilization strategy based on sample stability and solubility behavior.

Tier 3: Acquisition Parameters for Low Solubility

If you can only dissolve

even after trying the above, you must alter your acquisition strategy, not just your chemistry.

1. The Shigemi Tube Advantage

• What it is: A susceptibility-matched glass tube that restricts the sample volume to a thin layer (150-200 µL) without creating air interfaces.

• Benefit: Increases effective concentration by 3x compared to a standard 5mm tube with the same mass of sample.

2. Relaxation Agents (Cr(acac)3)

• Issue: Dilute samples require thousands of scans. Carbon (13C) relaxation times (

  ) for rigid aromatics can be 5-10 seconds, requiring long delays (D1) between scans.

• Solution: Add 2-3 mg of Chromium(III) acetylacetonate .

• Effect: Reduces

  to < 1 second. You can scan 5-10x faster.

• Warning: Paramagnetic broadening will occur; do not use if you need ultra-high resolution splitting patterns.

References & Validated Sources

• Fulmer, G. R., et al. (2010).[2] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics.[3] (Standard reference for residual peaks in mixtures).

• Bruker Instruments. Variable Temperature NMR: Safety and Setup Guides. (Protocols for high-temp TCE-d2 handling).

• Cambridge Isotope Laboratories. NMR Solvent Data Chart (TCE-d2 and ODCB properties).

• Reich, H. J. Solvent Effects and NMR. University of Wisconsin-Madison. (Detailed mechanics of solvent mixtures and TFA effects).

Sources

• 1. isotope.com [isotope.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. NMR Analysis, Processing and Prediction: Chemical Shift, Absolutely! [nmr-analysis.blogspot.com]

Suzuki Coupling Technical Support Center: Minimizing Debromination Side Reactions

Answering the user's request.

Welcome to the technical support center for Suzuki-Miyaura cross-coupling. As Senior Application Scientists, we understand the challenges you face in the lab. This guide provides in-depth troubleshooting advice and field-proven insights to address one of the most common and frustrating side reactions: debromination (or more broadly, dehalogenation) of your aryl halide starting material.

Our approach is built on explaining the "why" behind the "how," empowering you to make informed decisions for your specific reaction.

Frequently Asked Questions (FAQs) on Debromination

Q1: What is debromination in the context of Suzuki coupling, and why is it a problem?

A: Debromination is a hydrodehalogenation side reaction where the bromine (or other halogen) atom on your aryl halide is replaced by a hydrogen atom, leading to an unwanted, non-coupled byproduct. This side reaction consumes your starting material, reduces the yield of your desired product, and complicates purification.

Here is a visual representation of the main reaction pathway versus the debromination side reaction:

Caption: Competing pathways: Suzuki coupling vs. debromination.

The formation of the Ar-H byproduct is often linked to two primary mechanistic pathways after the initial oxidative addition of the aryl halide to the Pd(0) complex:

• Reaction with a proton source: The Ar-Pd(II)-X intermediate can be protonated, particularly if the reaction medium contains water or other protic sources.

• β-Hydride Elimination: If the aryl group has an alkyl chain with a hydrogen at the beta position, β-hydride elimination can occur, though this is less common for simple aryl halides.

Q2: I'm observing significant debromination of my electron-deficient aryl bromide. What is the most likely cause?

A: This is a classic issue. Electron-deficient aryl halides are more susceptible to debromination. The primary reason is that the electron-withdrawing groups on the aromatic ring make the ipso-carbon more electrophilic. This accelerates the initial oxidative addition to the Pd(0) catalyst but also makes the resulting Ar-Pd(II)-Br intermediate more sensitive to subsequent side reactions before transmetalation can occur.

The choice of base and ligand is critical here. A strong, poorly soluble base like K₃PO₄ is often preferred over soluble bases like NaOH or K₂CO₃ in such cases. The slow dissolution and lower concentration of the hydroxide ions from K₃PO₄ in the organic phase can minimize the protonolysis of the Ar-Pd(II)-Br intermediate.

Troubleshooting Guide: A Step-by-Step Approach to Minimizing Debromination

If you are facing debromination issues, follow this logical workflow to diagnose and solve the problem.

Reference Data & Comparative Studies

Comparative Guide: 1H NMR Analysis of 5-(4-Bromophenyl)pyridine-3-carbaldehyde

Executive Summary

Target Molecule: 5-(4-Bromophenyl)pyridine-3-carbaldehyde CAS: N/A (Derivative of CAS 113118-81-3) Primary Application: Intermediate in medicinal chemistry (e.g., p38 MAP kinase inhibitors), Suzuki-Miyaura coupling scaffold.[1][2][3]

This guide provides a technical analysis of the 1H NMR spectrum for 5-(4-Bromophenyl)pyridine-3-carbaldehyde . Unlike standard spectral lists, this document focuses on comparative analysis —specifically distinguishing the product from its starting material (5-bromopyridine-3-carbaldehyde) and common synthetic byproducts (homocoupling impurities).[1][2][3]

Key Identification Marker: The diagnostic shift of the Pyridine-H2 proton and the emergence of a distinct AA'BB' aromatic system corresponding to the 4-bromophenyl moiety.[1][2][3]

Structural Analysis & Proton Assignment

To accurately interpret the spectrum, we must first define the spin systems. The molecule consists of two distinct aromatic domains: the electron-deficient Pyridine ring and the 4-Bromophenyl ring .[1][2][3]

Visual Structural Assignment

The following diagram maps the proton environments to their theoretical chemical shifts.

Figure 1: Structural connectivity and predicted proton environments based on substituent electronic effects.

Comparative Spectral Data

The most critical task for a researcher is confirming the success of the Suzuki coupling.[2] The table below contrasts the Product with the Starting Material (SM).

Solvent: CDCl₃ (referenced to 7.26 ppm) Frequency: 400 MHz[1][4][5][6]

Proton Assignment	Product: 5-(4-Bromophenyl)pyridine-3-carbaldehyde	SM: 5-Bromopyridine-3-carbaldehyde	Diagnostic Change
-CHO (Aldehyde)	10.15 ppm (s, 1H)	10.10 ppm (s, 1H)	Minimal shift; confirms aldehyde retention.[1][2][3]
Py-H2 (btwn N/CHO)	9.10 ppm (d, J~2.0 Hz, 1H)	9.05 ppm (d, 1H)	Downfield shift due to extended conjugation.
Py-H6 (btwn N/Ar)	8.95 ppm (d, J~2.0 Hz, 1H)	8.85 ppm (d, 1H)	Critical: Significant shift due to aryl ring current (Anisotropic effect).[1]
Py-H4 (btwn CHO/Ar)	8.45 ppm (t/dd, 1H)	8.35 ppm (t, 1H)	Slight downfield shift.[1]
Ar-H (Phenyl)	7.60 – 7.75 ppm (m, 4H)	ABSENT	Primary Indicator: Appearance of AA'BB' system.[1]

Technical Insight (Causality)

• Pyridine H6 Shift: In the starting material, H6 is adjacent to a Bromine atom. In the product, it is adjacent to a Phenyl ring.[4][6] The ring current of the new phenyl group deshields H6 more effectively than the inductive effect of the bromine, causing a downfield shift.

• AA'BB' System: The 4-bromophenyl group usually appears as two "roofed" doublets (resembling a quartet) in the 7.5–7.8 ppm range.[1][2] Note that overlap with Py-H4 is possible depending on concentration and shimming.[1][2][3]

Synthesis & Impurity Profiling[1]

This molecule is typically synthesized via Suzuki-Miyaura coupling of 5-bromopyridine-3-carbaldehyde and 4-bromophenylboronic acid.[1][2][3]

Reaction Scheme:

SM (R-Br) + Ar-B(OH)₂ → [Pd(PPh₃)₄, K₂CO₃] → Product + Byproducts[1]

Common Impurities & NMR Signatures

• Des-bromo Byproduct (Hydrodehalogenation):

  • Cause: Pd-catalyzed reduction of the C-Br bond.[1][2][3]

  • NMR Signal: Appearance of a triplet/multiplet in the phenyl region (integration changes from 4H to 5H) and loss of the AA'BB' symmetry.

• Homocoupling (4,4'-Dibromobiphenyl):

  • Cause: Oxidative coupling of the boronic acid.[2]

  • NMR Signal: Sharp doublets around 7.4–7.6 ppm, but lacks the aldehyde (10.1 ppm) and pyridine signals .

• Residual Boronic Acid:

  • NMR Signal: Broad singlets (OH) that disappear with D₂O shake; aromatic protons often shifted upfield compared to the product.[1]

Decision Tree for Spectral Validation

Use this logic flow to validate your isolated product.

Figure 2: Step-by-step logic for validating the 1H NMR spectrum of the target compound.

Experimental Protocols

A. NMR Sample Preparation[1][2][6][7][8][9]

• Solvent: CDCl₃ (99.8% D) is preferred.[1] DMSO-d₆ may be used if solubility is poor, but it will shift the aldehyde peak to ~10.0 ppm and broaden the signals due to viscosity.[2]

• Concentration: 5–10 mg of sample in 0.6 mL solvent.

• Filtration: Filter through a cotton plug in a Pasteur pipette to remove inorganic salts (K₂CO₃/Pd black) which cause line broadening.[1]

B. Synthesis (Suzuki Coupling Context)

To provide context for the spectral data, here is the standard synthesis route:

• Charge: 5-bromo-3-pyridinecarboxaldehyde (1.0 eq), 4-bromophenylboronic acid (1.1 eq), Pd(PPh₃)₄ (0.05 eq).

• Solvent: Toluene/Ethanol/Water (4:1:1) or Dioxane/Water.[1][7]

• Base: K₂CO₃ (2.0 eq).

• Conditions: Reflux (90°C) for 4–12 hours under N₂.

• Workup: Extract with EtOAc, wash with brine, dry over Na₂SO₄.

• Purification: Silica gel chromatography (Hexane/EtOAc gradient).

References

• PubChem. 5-bromo-3-pyridinecarboxaldehyde (Compound Summary). National Library of Medicine.[2] Available at: [Link][1]

• Organic Syntheses. Synthesis of Unsymmetrical Biaryls using a Modified Suzuki Cross-Coupling. Org.[2][5][8][9][7] Synth. 2007, 84, 217. Available at: [Link][1]

• Royal Society of Chemistry. Suzuki-Miyaura Coupling Protocols.[1][2][3] ChemSpider/RSC.[1][2] Available at: [Link][1]

Sources

• 1. 4-Pyridinecarboxaldehyde(872-85-5) 1H NMR [m.chemicalbook.com]
• 2. 5-Bromo-3-pyridinecarboxaldehyde | C6H4BrNO | CID 2784734 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 113118-81-3 | 5-Bromo-3-pyridinecarboxaldehyde - Synblock [synblock.com]
• 4. rsc.org [rsc.org]
• 5. rsc.org [rsc.org]
• 6. rsc.org [rsc.org]
• 7. Suzuki Reaction - Palladium Catalyzed Cross Coupling [commonorganicchemistry.com]
• 8. 4-Bromophenylboronic acid(5467-74-3) 1H NMR spectrum [chemicalbook.com]
• 9. Organic Syntheses Procedure [orgsyn.org]

Comparative Mass Spectrometry Guide: Bromophenyl-Pyridine Aldehyde Scaffolds

Executive Summary

Context: Bromophenyl-pyridine aldehydes are critical biaryl intermediates in the synthesis of antihistamines, antifungals, and potential oncology drugs. Their structural elucidation is often complicated by the existence of multiple positional isomers (regioisomers) that exhibit identical molecular weights.

Purpose: This guide objectively compares the mass spectrometric (MS) behavior of these scaffolds against their non-brominated and isomeric alternatives. It provides a distinct, mechanistic framework for differentiating isomers based on fragmentation kinetics and "ortho effects," rather than relying solely on retention time.

Target Audience: Medicinal chemists, analytical scientists, and process development engineers.

The Bromine Signature: A Self-Validating Baseline

Before analyzing fragmentation, the presence of bromine serves as an internal calibration standard for the spectrum.

Isotopic Pattern Analysis

Unlike chloro- or fluoro-analogs, brominated compounds exhibit a unique 1:1 isotopic ratio between

and .

• Observation: The Molecular Ion (

  ) appears as a doublet separated by 2 Da with nearly equal intensity.

• Diagnostic Value: This doublet pattern is conserved in any fragment ion retaining the bromine atom. If a fragment loses the doublet pattern, it confirms the loss of the bromine substituent.

Comparison with Alternatives:

Feature	Bromophenyl-Pyridine	Chlorophenyl-Pyridine	Phenyl-Pyridine (H)

| Isotope Ratio |

: 1:1 | : 3:1 | No significant isotope pattern | | Halogen Loss | Facile (Weak C-Br bond) | Moderate (Stronger C-Cl bond) | N/A | | Base Peak Origin | Often or Biaryl cation | Often Molecular Ion | Molecular Ion |[1][2][3][4]

Comparative Analysis: Isomeric Differentiation

The core analytical challenge is distinguishing between positional isomers where the aldehyde group is located at different positions on the pyridine ring relative to the phenyl substituent.

Mechanism A: The "Ortho Effect" (Diagnostic for 2,3-Substitution)

When the aldehyde group is ortho to the phenyl ring (e.g., 2-phenylpyridine-3-carbaldehyde), a specific rearrangement occurs that is geometrically impossible for meta- or para-isomers.

• Mechanism: The carbonyl oxygen abstracts a hydrogen from the ortho-position of the phenyl ring.

• Result: Elimination of water (

  , 18 Da) or intramolecular cyclization to form a stable aza-fluorenone-like cation.

• Spectral Marker: A distinct peak at

  or enhanced stability of the ion due to cyclization.

Mechanism B: Standard Fragmentation (Meta/Para Isomers)

For isomers where the aldehyde is distant from the phenyl ring (e.g., 6-phenylpyridine-3-carbaldehyde), the "ortho effect" is suppressed.

• Mechanism: Standard

  -cleavage dominates.[3]

• Sequence:

  • Loss of

    Acylium ion ( ).

  • Loss of

    Phenyl-pyridyl cation ( ).

  • Loss of

    Pyridyl-benzyne type cation.

Data Summary: Diagnostic Ions

Fragment Ion	Ortho-Isomer (2,3-subst.)	Meta/Para-Isomer	Mechanistic Origin
	High Intensity	Low/Absent	Ortho-effect (OH/H2O loss)
	Moderate	High (Base Peak)	-cleavage (Acylium formation)
	High	Moderate	C-Br homolysis
	Present	Present	Pyridine ring degradation

Visualizing the Fragmentation Pathways

The following diagrams illustrate the divergent pathways for the isomers, highlighting the critical "Ortho Effect" cyclization.

Diagram 1: General & Ortho-Specific Pathways

Caption: Divergence of standard fragmentation (left) vs. ortho-effect cyclization (right) which distinguishes positional isomers.

Experimental Protocol: Structural Validation

To ensure reproducible differentiation, follow this self-validating GC-MS protocol.

Phase 1: Sample Preparation

• Solvent: Dissolve 1 mg of sample in 1 mL of HPLC-grade Dichloromethane (DCM). Avoid methanol to prevent acetal formation which complicates the spectrum.

• Concentration: Final concentration ~10 ppm.

Phase 2: GC-MS Acquisition (Electron Impact)

• Inlet Temp:

  (High enough to volatilize, low enough to prevent thermal degradation).

• Ionization: EI at 70 eV.

• Scan Range: 40–400 m/z.

• Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5ms), 30m x 0.25mm.

Phase 3: Data Interpretation Workflow

• Check M+: Confirm doublet at expected molecular weight (e.g., 261/263).

• Check M-1: Identify the acylium ion peak.

• Calculate Ratio: Determine the ratio of

  to .

  • If Ratio > 0.2

    Suspect Ortho-Isomer .

  • If Ratio < 0.05

    Suspect Meta/Para-Isomer .

• Verify Br Loss: Look for peak at

  (or ).

References

• NIST Mass Spectrometry Data Center. 2-Pyridinecarboxaldehyde Mass Spectrum (Electron Ionization). NIST Chemistry WebBook. [Link]

• Clark, R. Differentiation of Isomers using High Resolution Mass Spectrometry. LCMS.cz. [Link]

• Barkow, A. et al. Ortho effects: A mechanistic study.[1] European Journal of Mass Spectrometry, 1995.[1] [Link]

• ChemGuide. Fragmentation Patterns in Mass Spectra.[Link]

• LibreTexts Chemistry. Fragmentation Patterns in Mass Spectrometry.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 4. chemguide.co.uk [chemguide.co.uk]

Technical Guide: FTIR Characterization of Pyridine-3-Carbaldehyde Carbonyl Group

Executive Summary

This guide provides a rigorous spectral analysis of the carbonyl (C=O) group in pyridine-3-carbaldehyde (nicotinaldehyde), a critical intermediate in the synthesis of nicotinic acid derivatives and pharmaceutical scaffolds. Unlike simple aliphatic aldehydes, the vibrational frequency of the carbonyl group in pyridine-3-carbaldehyde is governed by a competition between resonance conjugation (lowering frequency) and the electron-withdrawing inductive effect (-I) of the heterocyclic nitrogen (raising frequency).

Key Characteristic: The C=O stretch of pyridine-3-carbaldehyde appears at 1710–1720 cm⁻¹ , distinct from the lower frequency of benzaldehyde (~1700 cm⁻¹) and the higher frequency of non-conjugated aldehydes (~1730 cm⁻¹).

Spectral Fingerprint & Assignments

The infrared spectrum of pyridine-3-carbaldehyde is dominated by the carbonyl stretch, but valid identification requires corroboration with the aldehyde C-H doublet and pyridine ring modes.

Primary Characteristic Peaks[1]

Functional Group	Wavenumber ( )	Intensity	Vibrational Mode
Carbonyl (C=O)	1710 – 1720 cm⁻¹	Strong	C=O[1][2] Stretching. Position influenced by ring electron density.
Aldehyde C-H	2820 & 2720 cm⁻¹	Medium	Fermi Resonance Doublet . Fundamental C-H stretch couples with the overtone of C-H bending (~1390 cm⁻¹).
Pyridine Ring	1590, 1570, 1420 cm⁻¹	Med-Strong	C=C and C=N Ring Stretching (Skeletal vibrations).
Aromatic C-H	3030 – 3080 cm⁻¹	Weak	C-H Stretching.

Critical Insight: The "Fermi Doublet" at 2720/2820 cm⁻¹ is the most reliable confirmation that the carbonyl peak belongs to an aldehyde and not a ketone or ester.

Comparative Analysis: Electronic Effects

To understand the specific position of the pyridine-3-carbaldehyde peak, one must compare it to its structural analogs. The shift is a vector sum of Conjugation (Red Shift) and Induction (Blue Shift).

Comparative Data Table

Compound	Structure	C=O[1][2][3][4][5][6][7][8] Frequency (cm⁻¹)	Electronic Driver
Cyclohexanecarbaldehyde	Aliphatic	~1730	Baseline (No conjugation).
Benzaldehyde	Aromatic (Carbocycle)	~1700 – 1704	Conjugation Effect: -system delocalization increases single-bond character of C=O, lowering frequency.
Pyridine-3-carbaldehyde	Heterocyclic (Meta)	1710 – 1720	Inductive Effect (-I): The electronegative Nitrogen (meta position) withdraws density, destabilizing the polarized resonance form, slightly shortening the C=O bond compared to benzaldehyde.
Pyridine-2-carbaldehyde	Heterocyclic (Ortho)	~1715 – 1725	Stronger -I Effect: Proximity of Nitrogen increases frequency further, though dipole interactions can vary this.

Mechanistic Logic

• Benzaldehyde vs. Aliphatic: The benzene ring conjugates with the carbonyl, donating electron density. This lowers the bond order slightly below 2.0, dropping the frequency from 1730 to 1700 cm⁻¹.

• Pyridine-3-carbaldehyde vs. Benzaldehyde: The nitrogen atom in the pyridine ring is electron-withdrawing. By pulling electron density away from the ring (and consequently the carbonyl carbon), it reduces the "single bond character" contribution from resonance. This "tightens" the C=O bond relative to benzaldehyde, raising the frequency back up to ~1712 cm⁻¹.

Experimental Protocol: Validated Workflow

Objective: Obtain a high-fidelity spectrum free from hydrolysis artifacts (nicotinic acid) or solvent interference.

Sample State: Liquid (Melting Point: 7–9 °C). Technique: ATR (Attenuated Total Reflectance) or Liquid Film (NaCl plates).

Step-by-Step Methodology

• System Prep: Purge FTIR bench with dry

  for 15 minutes to remove atmospheric water vapor (which absorbs near 1600 cm⁻¹ and 3500 cm⁻¹).

• Background Scan: Acquire 32 scans of the clean crystal/air path.

• Sample Loading:

  • ATR: Place 1 drop of pyridine-3-carbaldehyde on the Diamond/ZnSe crystal.

  • Transmission: Place a thin film between two NaCl plates. Note: Do not use spacers; capillary action is sufficient.

• Acquisition: Collect 32–64 scans at 4 cm⁻¹ resolution.

• Validation Check: Look for the "Oxidation Artifact" (see below).

Workflow Diagram (DOT)

Figure 1: Validated experimental workflow for FTIR acquisition of heterocyclic aldehydes.

Troubleshooting & Quality Control

The "Oxidation Trap": Nicotinic Acid Contamination

Pyridine-3-carbaldehyde oxidizes readily in air to Nicotinic Acid (Niacin) . A degraded sample will show misleading spectral features.

Feature	Pure Aldehyde	Oxidized (Contaminated)
3600 – 2500 cm⁻¹	Clean (sharp C-H peaks)	Broad "O-H Trough" (indicative of carboxylic acid dimer).
C=O Position	Sharp, 1712 cm⁻¹	Broadened, shifted to ~1700 cm⁻¹ (acid dimer C=O) or split.
Visual Appearance	Colorless / Pale Yellow	Dark Yellow / Brown

Corrective Action: If the broad O-H band is present, the sample must be redistilled under vacuum or passed through a short plug of basic alumina before analysis.

References

• NIST Chemistry WebBook. 3-Pyridinecarboxaldehyde Infrared Spectrum (Coblentz Society). National Institute of Standards and Technology. Available at: [Link]

• LibreTexts Chemistry. Spectroscopy of Aldehydes and Ketones. Available at: [Link][9][4][5][6][8][10][11][12][13][14][15]

• Doc Brown's Chemistry. Infrared Spectrum of Benzaldehyde. Available at: [Link]

• Material Science Research India. Computational Study of 3-Pyridine Carboxaldehyde. (Comparison of DFT vs Experimental). Available at: [Link]

Sources

• 1. chem.pg.edu.pl [chem.pg.edu.pl]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Khan Academy [khanacademy.org]
• 4. Demystifying the asymmetry-amplifying, autocatalytic behavior of the Soai reaction through structural, mechanistic, and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. youtube.com [youtube.com]
• 8. tandfonline.com [tandfonline.com]
• 9. A copper( ii ) complex containing pyridine-2-carbaldehyde and its direct binding onto ethylenediamine functionalized with Fe 3 O 4 @SiO 2 nanoparticle ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05649J [pubs.rsc.org]
• 10. tandfonline.com [tandfonline.com]
• 11. accedacris.ulpgc.es [accedacris.ulpgc.es]
• 12. 2-Hydroxyethylammonium acetate: A reusable task-specific ionic liquid promoting one-pot, three-component synthesis of 2-amino-3,5-dicarbonitrile-6-thio-pyridines [comptes-rendus.academie-sciences.fr]
• 13. stackoverflow.com [stackoverflow.com]
• 14. graphviz.org [graphviz.org]
• 15. DOT Language | Graphviz [graphviz.org]

Comparative Guide: Crystal Structure &amp; Characterization of 5-(4-Bromophenyl)pyridine-3-carbaldehyde

Executive Summary: The Structural Scaffold

5-(4-Bromophenyl)pyridine-3-carbaldehyde (CAS: N/A for specific crystal data; Analogous CAS: 381684-96-4 for F-analog) represents a critical "biaryl ether-like" scaffold in medicinal chemistry. It serves as a divergent intermediate for PIM-1 kinase inhibitors and smoothened (Smo) receptor antagonists .

Unlike its isomer 4-(4-bromophenyl)pyridine-3-carbaldehyde, the 3,5-substitution pattern of this molecule allows for a unique "V-shaped" geometry that minimizes steric clash between the aldehyde and the biaryl axis, preserving a higher degree of planarity essential for π-stacking in protein binding pockets.

This guide compares the structural performance (crystallizability, packing efficiency, and synthetic utility) of the target molecule against its Fluorinated Analog and Regioisomer , providing a roadmap for researchers to generate and validate high-quality crystal data.

Comparative Structural Analysis

The following table contrasts the predicted and observed physicochemical properties based on crystallographic data of closely related 5-aryl-3-pyridinecarbaldehydes.

Table 1: Structural & Physicochemical Comparison

Feature	Target: 5-(4-Br-Ph)	Analog: 5-(4-F-Ph)	Isomer: 4-(4-Br-Ph)
Substituent (X)	Bromine (-Br)	Fluorine (-F)	Bromine (-Br)
Electronic Effect	-hole donor (Halogen Bond)	High Electronegativity (Dipole)	Steric bulk at ortho pos.
Biaryl Twist Angle	~15–25° (Predicted)	~20–30°	>45° (Due to steric clash)
Crystal Packing	Type II Halogen Bonding (C-Br···N)	Weak C-H···F interactions	No significant halogen bonds
Melting Point	High (>120°C )	Moderate (~90–100°C)	Moderate (Twisted = less packing)
Solubility (EtOH)	Low (Requires heat)	Moderate	Moderate
Space Group	P2₁/c (Predicted)	P2₁/c (Observed)	P2₁/n (Observed)

Critical Insight: The Bromine atom in the target molecule is not merely a heavy atom for phasing; it actively directs crystal packing via C-Br···N(pyridyl) halogen bonds. This interaction typically results in higher lattice energy and lower solubility compared to the fluoro-analog, making the choice of crystallization solvent (polar aprotic vs. protic) critical.

Experimental Protocol: Synthesis & Crystallization

To obtain publication-quality crystal structure data, you must first synthesize the compound with high regioselectivity and then grow single crystals free of twinning.

Phase A: Regioselective Synthesis (Suzuki-Miyaura Coupling)

Objective: Couple 5-bromo-3-pyridinecarboxaldehyde with 4-bromophenylboronic acid without polymerizing the aldehyde.

• Reagents:

  • 5-Bromo-3-pyridinecarboxaldehyde (1.0 eq)

  • 4-Bromophenylboronic acid (1.1 eq)[1]

  • Catalyst: Pd(PPh₃)₄ (3-5 mol%)

  • Base: K₂CO₃ (2.0 eq)

  • Solvent: 1,4-Dioxane/Water (4:1 v/v)

Step-by-Step Workflow:

• Degassing: Purge the solvent mixture with Argon for 30 minutes. Oxygen is the enemy of Pd(0).

• Addition: Add halide, boronic acid, and base to the reaction vessel. Add catalyst last under a counter-flow of Argon.

• Reflux: Heat to 90°C for 12 hours. Monitor via TLC (Eluent: 20% EtOAc/Hexanes).

  • Note: The aldehyde spot will be UV-active and stain with DNP (yellow/orange).

• Workup: Cool to RT. Dilute with EtOAc, wash with brine.[2] Dry over Na₂SO₄.[3]

• Purification: Flash chromatography. Do not distill ; the aldehyde is thermally sensitive.

Phase B: Single Crystal Growth (Slow Evaporation)

Objective: Grow crystals suitable for X-ray diffraction (dimensions >0.1 mm).

• Solvent Selection: Dissolve 20 mg of pure product in Acetonitrile (MeCN) or Ethanol/Dichloromethane (1:1) .

  • Why MeCN? It promotes dipole-dipole alignment and avoids hydrogen bonding competition from water.

• Filtration: Pass the solution through a 0.45 µm PTFE syringe filter into a clean scintillation vial. Dust particles induce nucleation too early (polycrystalline powder).

• Vapor Diffusion (Alternative): Place the vial (uncapped) inside a larger jar containing Pentane or Hexane . Cap the large jar.

  • Mechanism:[4][5][6][7] Pentane diffuses into the solution, slowly lowering solubility and forcing ordered precipitation.

• Harvesting: Check after 3-5 days. Look for colorless needles or prisms .

Visualization: Workflow & Interaction Map

The following diagram illustrates the critical path from precursors to structural data, highlighting the key molecular interactions that dictate the crystal lattice.

Caption: Workflow for generating crystal structure data, highlighting the transition from synthetic chemistry to crystallographic analysis and the key stabilizing forces identified.

Data Interpretation & Validation

When you solve the structure (likely using SHELXT or OLEX2 ), verify your model against these self-validating metrics:

• R-Factor (R₁): Aim for < 5.0% . If >7%, check for twinning (common in pseudo-symmetric biaryls).

• Disorder: The aldehyde group (-CHO) may show rotational disorder. Look for electron density peaks corresponding to a 180° flip (O vs. H position).

• CheckCIF: Ensure no Level A or B alerts regarding "Void Spaces." This molecule packs efficiently; large voids suggest solvent loss or incorrect space group assignment.

Authoritative References

• Suzuki-Miyaura Coupling Mechanism & Protocols:

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Crystal Engineering of Pyridine Carbaldehydes:

  • Chantrapromma, S., et al. (2009). 6-(4-Bromophenyl)-2-ethoxy-4-(4-ethoxyphenyl)nicotinonitrile. Acta Crystallographica Section E, 66(1), o79–o80. Link

  • Note: This reference provides the closest structural analog for packing comparison.

• Halogen Bonding in Pyridines:

  • Metrangolo, P., et al. (2005). Halogen Bonding: A Supramolecular Tool in the Design of Functional Materials. Angewandte Chemie International Edition, 44(35), 5576-5576. Link

Sources

• 1. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies | MDPI [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Design, synthesis and biological evaluation of novel pyridine derivatives as anticancer agents and phosphodiesterase 3 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Stability Showdown: A Comparative Guide to Pyridine-3-carbaldehyde and Pyridine-4-carbaldehyde Derivatives for Drug Development

For researchers, scientists, and drug development professionals, the selection of building blocks is a critical decision that profoundly impacts the stability, reactivity, and ultimately, the viability of a drug candidate. Pyridinecarboxaldehydes are a class of compounds widely utilized in medicinal chemistry for the synthesis of a diverse range of therapeutic agents.[1] Among these, pyridine-3-carbaldehyde and pyridine-4-carbaldehyde are two common isomers whose subtle structural differences can lead to significant variations in their stability profiles. This guide provides an in-depth technical comparison of the stability of these two isomers and their derivatives, supported by theoretical insights and detailed experimental protocols to empower researchers in making informed decisions.

Unveiling the Inherent Stability: A Tale of Two Isomers

The intrinsic stability of pyridine-3-carbaldehyde and pyridine-4-carbaldehyde is governed by the electronic interplay between the electron-withdrawing nitrogen atom in the pyridine ring and the position of the aldehyde substituent. This electronic influence dictates the electron density distribution within the molecule, affecting its susceptibility to degradation.

Pyridine-4-carbaldehyde , with the aldehyde group at the para-position relative to the nitrogen, exhibits a more direct resonance--based electronic communication. The nitrogen atom's electron-withdrawing effect is more pronounced at the para-position, leading to a more electron-deficient carbonyl carbon. This heightened electrophilicity can render it more susceptible to nucleophilic attack, a common degradation pathway.

In contrast, pyridine-3-carbaldehyde has the aldehyde group at the meta-position. In this arrangement, the electron-withdrawing influence of the nitrogen on the aldehyde group is primarily inductive, as direct resonance conjugation is not possible. This generally results in a less electrophilic carbonyl carbon compared to the 4-isomer, which may contribute to greater inherent stability against certain degradation mechanisms.

Theoretical studies using Density Functional Theory (DFT) have shed light on the conformational stability of these isomers. For pyridine-3-carbaldehyde, two stable planar rotamers, anti and syn, have been identified with a discernible energy difference in the ground state.[2] Pyridine-4-carbaldehyde, due to its symmetry, is predicted to exist as a single stable rotamer.[3] This difference in ground-state energies could be a contributing factor to their overall stability profiles.

A Head-to-Head Comparison: Gauging Stability Under Stress

To empirically assess and compare the stability of pyridine-3-carbaldehyde and pyridine-4-carbaldehyde derivatives, a series of forced degradation studies are indispensable. These studies subject the compounds to harsh conditions to accelerate degradation, providing critical insights into their stability-indicating profiles.[4] While direct comparative experimental data for the parent compounds is not extensively available in the public domain, the following protocols provide a robust framework for their evaluation.

Comparative Stability Data Summary

The following table summarizes the expected relative stability based on theoretical principles and provides a template for recording experimental outcomes.

Stability Test	Stress Condition	Expected Relative Stability	Pyridine-3-carbaldehyde (% Degradation)	Pyridine-4-carbaldehyde (% Degradation)	Major Degradants
Thermal	105°C, 72h (Solid State)	Pyridine-3-carbaldehyde > Pyridine-4-carbaldehyde	Experimental Data	Experimental Data	Oxidation products, polymers
Hydrolytic (Acidic)	0.1 M HCl, 80°C, 24h	Pyridine-3-carbaldehyde > Pyridine-4-carbaldehyde	Experimental Data	Experimental Data	Pyridine carboxylic acids
Hydrolytic (Basic)	0.1 M NaOH, 60°C, 8h	Pyridine-3-carbaldehyde > Pyridine-4-carbaldehyde	Experimental Data	Experimental Data	Cannizzaro products, polymers
Oxidative	3% H₂O₂, RT, 24h	Pyridine-3-carbaldehyde ≈ Pyridine-4-carbaldehyde	Experimental Data	Experimental Data	Pyridine carboxylic acids
Photostability	ICH Q1B conditions	Dependent on solid-state packing and excited state properties	Experimental Data	Experimental Data	Photodimers, oxidation products

Experimental Corner: Protocols for Stability Assessment

The following are detailed, step-by-step methodologies for conducting forced degradation studies to compare the stability of pyridine-3-carbaldehyde and pyridine-4-carbaldehyde derivatives.

Thermal Stability Assessment (Thermogravimetric Analysis - TGA)

Objective: To determine and compare the thermal decomposition profiles of the two isomers.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the pyridinecarboxaldehyde isomer into a TGA pan.

• Instrumentation: Utilize a calibrated Thermogravimetric Analyzer.

• Experimental Conditions:

  • Atmosphere: Nitrogen, at a flow rate of 20 mL/min.

  • Temperature Program: Heat the sample from 30°C to 600°C at a heating rate of 10°C/min.

• Data Analysis: Plot the percentage weight loss as a function of temperature. The onset temperature of decomposition provides a measure of thermal stability.

TGA Experimental Workflow

Forced Degradation Studies (Hydrolytic, Oxidative, and Photolytic Stress)

Objective: To compare the degradation pathways and kinetics of the isomers under various stress conditions.

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL solution of each isomer in a suitable solvent (e.g., acetonitrile/water).

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Keep at 80°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at 60°C for 8 hours.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

  • Photostability: Expose the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter (ICH Q1B).

• Sample Analysis: Analyze the stressed samples at appropriate time points using a stability-indicating HPLC method.

Forced Degradation Experimental Workflow

Concluding Remarks for the Discerning Scientist

The choice between pyridine-3-carbaldehyde and pyridine-4-carbaldehyde as a synthetic precursor should be a data-driven decision. While theoretical considerations suggest a potentially higher intrinsic stability for the 3-isomer due to reduced electronic activation of the carbonyl group, empirical evidence from forced degradation studies is paramount. The protocols outlined in this guide provide a comprehensive framework for generating the necessary comparative stability data. By systematically evaluating the thermal, hydrolytic, oxidative, and photostability of these isomers and their derivatives, researchers can de-risk their development programs and select the most robust building blocks for the synthesis of novel therapeutics.

References

• Ohno, K., Yokota, C., Katsumoto, Y., & Itoh, T. (2006). Matrix-isolation infrared spectra of 2-, 3- and 4-pyridinecarboxaldehyde before and after UV irradiation. Journal of Molecular Structure, 798(1-3), 129-137.
• Kundu, T., Singh, S. K., & Das, A. (2002). Emission Spectra and Electronic Energy Levels of the Rotational Isomers of Pyridinecarboxaldehyde Vapors. The Journal of Physical Chemistry A, 106(15), 3580–3585.
• ICH Harmonised Tripartite Guideline, Q1B: Photostability Testing of New Drug Substances and Products.
• Roge, A. B., Tarte, P. S., Kumare, M. M., Shendarkar, G. R., & Vadvalkar, S. M. (2013). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Pharmaceutical Research, 3(4), 198-201.
• Sule, S., Nikam, D., Ambadekar, S., & Bhure, S. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. American Journal of Chemistry, 13(2), 42-48.

• Wikipedia. (n.d.). Pyridine-3-carbaldehyde. Retrieved from [Link]

• Wikipedia. (n.d.). Pyridine-4-carbaldehyde. Retrieved from [Link]

• PubChem. (n.d.). Pyridine-3-carbaldehyde. Retrieved from [Link]

• PubChem. (n.d.). Pyridine-4-carbaldehyde. Retrieved from [Link]

• MedCrave. (2016). Forced Degradation Studies. Retrieved from [Link]

• Asian Journal of Pharmaceutical Research. (2013). Forced Degradation Study: An Important Tool in Drug Development. Retrieved from [Link]

• American Journal of Chemistry. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. Retrieved from [Link]

• IntechOpen. (2023). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. Retrieved from [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]

UV-Vis absorption maxima of conjugated aryl-pyridine systems

As a Senior Application Scientist, I am pleased to present this in-depth technical guide on the UV-Vis absorption properties of conjugated aryl-pyridine systems. This guide is designed for researchers, scientists, and professionals in drug development who are leveraging these versatile chromophores in their work. We will move beyond a simple recitation of data to explore the underlying principles that govern their photophysical behavior, providing you with the predictive power to select or design molecules with tailored spectroscopic properties.

Introduction: The Electronic Landscape of Aryl-Pyridines

Conjugated aryl-pyridine systems represent a cornerstone class of heterocyclic compounds, pivotal in fields ranging from medicinal chemistry to materials science, particularly in the development of Organic Light Emitting Diodes (OLEDs).[1] Their utility is intrinsically linked to their electronic structure—a π-conjugated system that gives rise to characteristic absorptions in the ultraviolet-visible (UV-Vis) region of the electromagnetic spectrum.

The absorption of UV-Vis light by these molecules is not a trivial event; it corresponds to the promotion of an electron from a lower-energy occupied molecular orbital to a higher-energy unoccupied molecular orbital. Understanding and controlling the energy gap between these orbitals is the key to tuning the color and efficiency of molecular dyes, sensors, and optoelectronic materials. This guide will provide a comparative analysis of how structural modifications to the aryl-pyridine scaffold systematically alter their UV-Vis absorption maxima (λmax).

Fundamental Principles: Electronic Transitions in Focus

The UV-Vis spectrum of an aryl-pyridine is dominated by two primary types of electronic transitions: π → π* and n → π*.[2]

• π → π Transitions:* These are typically high-intensity absorptions resulting from the excitation of an electron from a π bonding orbital to a π* antibonding orbital. The energy required for this transition is inversely proportional to the extent of conjugation in the molecule. As conjugation increases, the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy gap narrows, leading to a bathochromic (red) shift in the λmax.[2]

• n → π Transitions:* These are lower-intensity absorptions arising from the promotion of an electron from a non-bonding (n) orbital—specifically, the lone pair on the pyridine nitrogen—to a π* antibonding orbital. These transitions are characteristically sensitive to the solvent environment.[3]

The interplay between these transitions, and our ability to manipulate them through chemical synthesis, forms the basis of rational chromophore design.

Caption: Impact of substituents on HOMO/LUMO energy levels.

The Influence of Solvent Polarity (Solvatochromism)

The solvent in which a spectrum is measured can have a profound effect on the λmax, a phenomenon known as solvatochromism. [4]This is a critical consideration for any application.

• π → π Transitions:* These transitions typically exhibit a slight bathochromic (red) shift in more polar solvents. The excited state is generally more polar than the ground state, and is thus stabilized to a greater extent by a polar solvent, slightly reducing the transition energy.

• n → π Transitions:* These transitions show a characteristic and often significant hypsochromic (blue) shift in polar, protic solvents (like methanol or water). [3]The non-bonding lone pair electrons on the nitrogen can form hydrogen bonds with the solvent, which stabilizes the ground state more than the excited state. This increases the energy gap for the n → π* transition. [3]

Quantitative Data Summary

The following table summarizes experimentally observed UV-Vis absorption maxima for a selection of representative aryl-pyridine systems, illustrating the principles discussed above.

Compound/System	Substituent(s)	Solvent	λmax (nm)	Key Observation	Reference(s)
Pyridine	None	Hexane	~251, 257, 263	π → π* transitions	[3]
Pyridine	None	Methanol	~250, 256, 262	n → π* transition shows blue-shift	[3]
4-Phenylpyrimidine	None	Ethanol	~250, 280	Dual absorption bands from phenyl and pyrimidine systems	[5][6]
2-Pyridone D-π-A	Methoxy (Donor)	DMSO	416	Extended conjugation leads to visible absorption	[7]
2-Pyridone D-π-π-A	Methoxy (Donor), Thiophene (Linker)	DMSO	482	Additional π-linker causes a significant red-shift	[7]
Phenylpyrimidine Pt(II) Complex	Methoxy (Donor)	CH2Cl2	427	Donor group causes a red-shift	[8]
Phenylpyrazine Pt(II) Complex	Methoxy (Donor)	CH2Cl2	466	N-atom position in diazine ring affects λmax	[8]
Phenylquinazoline Pt(II) Complex	Methoxy (Donor)	CH2Cl2	504	Further modification of the heterocyclic core red-shifts λmax	[8]

Experimental Protocol: Acquiring High-Fidelity UV-Vis Spectra

Trustworthy data is the bedrock of scientific progress. The following protocol outlines a robust, self-validating method for measuring the UV-Vis absorption spectrum of a model aryl-pyridine compound.

Objective

To accurately determine the molar absorptivity (ε) and wavelength of maximum absorption (λmax) of a synthesized aryl-pyridine derivative in a specified solvent.

Materials & Instrumentation

• Analyte: Aryl-pyridine compound of interest (≥98% purity)

• Solvent: Spectroscopic grade solvent (e.g., Dichloromethane, Acetonitrile, or Ethanol)

• Instrumentation: Dual-beam UV-Vis Spectrophotometer

• Glassware: Class A volumetric flasks, quartz cuvettes (1 cm path length), micropipettes

Step-by-Step Methodology

• Stock Solution Preparation:

  • Accurately weigh approximately 5-10 mg of the aryl-pyridine compound using an analytical balance.

  • Quantitatively transfer the solid to a 50.00 mL volumetric flask.

  • Dissolve the compound in a small amount of the chosen spectroscopic grade solvent and then dilute to the mark. This creates a stock solution of known concentration (typically ~10⁻³ M). Causality: Using spectroscopic grade solvent is critical to avoid background absorbance from impurities.

• Working Solution Preparation:

  • Perform a serial dilution of the stock solution to prepare 3-4 working solutions. The final concentrations should be in the range of 10⁻⁵ to 10⁻⁶ M. The goal is to obtain a maximum absorbance between 0.2 and 1.0 AU (Absorbance Units), which is the optimal range for accuracy and linearity.

  • For example, dilute 1.00 mL of the stock solution to 100.00 mL to get a ~10⁻⁵ M solution.

• Instrument Setup & Baseline Correction:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes for stabilization.

  • Set the desired wavelength range (e.g., 200-600 nm).

  • Fill two matched quartz cuvettes with the pure spectroscopic grade solvent.

  • Place the cuvettes in the reference and sample holders and perform a baseline correction. This electronically subtracts the absorbance of the solvent and cuvette, ensuring that the measured spectrum is solely from the analyte.

• Sample Measurement:

  • Empty the sample cuvette and rinse it three times with a small amount of the most dilute working solution before filling it. Causality: Rinsing prevents dilution errors from residual solvent.

  • Place the cuvette in the sample holder and record the absorption spectrum.

  • Repeat the measurement for each of the prepared working solutions, moving from lowest to highest concentration.

• Data Analysis & Validation:

  • Identify the λmax from the spectra.

  • Verify Beer-Lambert Law: Plot a graph of absorbance at λmax versus concentration for the working solutions. The plot should be linear with an R² value > 0.995. Trustworthiness: This step validates that the measurements are within the linear dynamic range of the instrument and that no aggregation or decomposition is occurring at these concentrations.

  • Calculate the molar absorptivity (ε) from the slope of the Beer-Lambert plot (Slope = ε × path length).

Caption: Standard workflow for UV-Vis absorption analysis.

Conclusion

The UV-Vis absorption characteristics of conjugated aryl-pyridine systems are governed by a predictable set of structure-property relationships. By strategically modifying the points of attachment, introducing electron-donating or withdrawing substituents, and considering the solvent environment, researchers can rationally design chromophores with fine-tuned absorption maxima for specific applications. The principles and protocols outlined in this guide provide a robust framework for both understanding and exploiting the rich photophysical behavior of this important class of molecules.

References

• Al-gamal, A. S., El-Bindary, A. A., El-Sonbati, A. Z., & El-dissouky, A. (2021). Solvent Effects on the UV-Visible Absorption Spectra of Some New 3-Methyl-5-(Phenylamino)-4-((4-Phenylazo. Applied Sciences, 13(2), 16. [Link]

• Hashem, E. Y., & Saleh, M. S. (2002). Solvent effects on the electronic absorption spectra and acid strength of some substituted pyridinols. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 58(2), 239-247. [Link]

• Reddy, Y. N., & Reddy, V. P. (2010). Synthesis and fluorescence properties of donor-acceptor-substituted novel dipyrazolo[3,4-b:3',4'-d]pyridines (DPP). Journal of Fluorescence, 20(3), 787-796. [Link]

• Wikipedia contributors. (2023). Transition metal pyridine complexes. Wikipedia, The Free Encyclopedia. [Link]

• Wheeler, S. E., & Bloom, J. W. G. (2014). An ab Initio Study of the Effect of Substituents on the n → π* Interactions between 7-Azaindole and 2,6-Difluorosubstituted Pyridines. The Journal of Physical Chemistry A, 118(32), 6133-6143. [Link]

• García-López, V., et al. (2017). Phosphorescent cyclometalated platinum(II) complexes with phenyldiazine N^C ligands. Inorganic Chemistry, 56(14), 8049-8062. [Link]

• Doemer, M., et al. (2014). Computing UV/vis spectra using a combined molecular dynamics and quantum chemistry approach: bis-triazin-pyridine (BTP) ligands studied in solution. Physical Chemistry Chemical Physics, 16(29), 15446-15455. [Link]

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